Tetradecane-1,2,13,14-tetrol

• CAS: 85866-10-0

Core Science & Biosynthesis

Tetradecane-1,2,13,14-tetrol (TDT): Structural Properties, Mechanistic Reactivity, and Applications in Advanced Lipid Nanoparticle (LNP) Synthesis

Executive Summary

In the rapidly evolving landscape of nucleic acid therapeutics, the structural design of ionizable lipids dictates the efficacy, biodistribution, and safety profile of Lipid Nanoparticles (LNPs). Tetradecane-1,2,13,14-tetrol (TDT) , a long-chain aliphatic tetrol, has emerged as a highly versatile, symmetric building block for the modular synthesis of novel lipid excipients.

Unlike standard diols, TDT possesses terminal vicinal diols separated by a highly hydrophobic 10-carbon aliphatic spacer. This unique architecture allows for precise oxidative cleavage to generate dialdehydes, which serve as direct precursors for combinatorial reductive amination. This whitepaper provides an in-depth mechanistic guide to the physical properties, chemical reactivity, and self-validating experimental protocols required to harness TDT in modern drug development workflows.

Chemical Structure and Physical Properties

Tetradecane-1,2,13,14-tetrol is an unbranched, 14-carbon alkane substituted with hydroxyl groups at the 1, 2, 13, and 14 positions. The presence of four hydroxyl groups induces extensive intermolecular hydrogen bonding, which is reflected in its exceptionally high boiling point and density relative to its molecular weight[1][2].

For formulation scientists, the 10-carbon spacer ( −CH2​−10​ ) is critical: it provides the exact hydrophobic tail length required to maintain LNP core stability while remaining fluid enough to facilitate endosomal escape following cellular uptake.

Table 1: Physicochemical Properties of Tetradecane-1,2,13,14-tetrol

Property	Value	Scientific Implication
CAS Registry Number	85866-10-0	Unique identifier for procurement and safety tracking[2].
Molecular Formula	C14​H30​O4​	Symmetric terminal vicinal diol structure.
Molecular Weight	262.386 g/mol	Ideal low-MW precursor for complex lipid synthesis[2].
Density	1.047 g/cm³	Indicates dense hydrogen-bonded packing in the solid/liquid state[2].
Boiling Point	448.7 ºC (at 760 mmHg)	Requires high-vacuum distillation for purification; prone to thermal degradation at atmospheric pressure[2].
Flash Point	208.4 ºC	Safe for standard benchtop handling; non-volatile[2].

Mechanistic Chemistry: The Malaprade Cleavage

To utilize TDT in LNP synthesis, the terminal vicinal diols must be converted into reactive electrophiles. The most efficient method is the Malaprade reaction (oxidative cleavage using periodic acid or sodium periodate)[3][4].

Causality of Reagent Selection: Sodium periodate ( NaIO4​ ) is explicitly chosen over harsher oxidants like potassium permanganate ( KMnO4​ ) or ozone ( O3​ ). Periodate selectively forms a cyclic diester intermediate with the vicinal diols. Upon concerted fragmentation, it cleaves the C-C bond to yield aldehydes without over-oxidizing them to carboxylic acids[5]. Because TDT has terminal vicinal diols, the cleavage releases two equivalents of formaldehyde ( HCHO ) and yields dodecanedial , a 12-carbon dialdehyde.

Figure 1: Synthetic pathway from TDT to ionizable lipids via Malaprade cleavage and reductive amination.

Applications in Drug Development: LNP Formulation

Once TDT is converted to dodecanedial, it undergoes reductive amination with diverse primary or secondary amines (e.g., ethanolamine derivatives) to generate a library of ionizable lipids[6][7]. These lipids are the engine of the LNP, responsible for binding the negatively charged mRNA and facilitating intracellular delivery.

The Causality of pH in LNP Assembly: During microfluidic mixing, the aqueous phase containing mRNA is buffered at pH 4.0. At this pH, the tertiary amines of the TDT-derived lipids are protonated (cationic), driving electrostatic complexation with the anionic mRNA backbone. As the mixture is dialyzed into a physiological buffer (pH 7.4), the lipids deprotonate, becoming neutral and highly hydrophobic. This forces a hydrophobic collapse, self-assembling the components into a solid, stable nanoparticle[8][9].

Figure 2: Microfluidic hydrodynamic focusing workflow for TDT-derived mRNA-LNP formulation.

Experimental Protocols (Self-Validating Systems)

To ensure scientific integrity, the following protocols are designed as self-validating systems. Analytical checkpoints are embedded to confirm reaction success before proceeding to the next high-value step.

Protocol 1: Oxidative Cleavage of TDT to Dodecanedial

Objective: Convert TDT to a reactive dialdehyde while preventing over-oxidation.

• Substrate Dissolution: Dissolve 1.0 eq of Tetradecane-1,2,13,14-tetrol in a 1:1 mixture of THF and distilled water. Rationale: THF solubilizes the hydrophobic 10-carbon chain, while water is necessary to dissolve the periodate salt.

• Oxidant Addition: Cool the reaction to 0 ºC using an ice bath. Slowly add 2.1 eq of Sodium Periodate ( NaIO4​ ) portion-wise. Rationale: The reaction is exothermic; cooling prevents thermal degradation of the resulting aldehyde. 2.1 eq ensures complete cleavage of both terminal diols.

• Reaction Progression: Stir at room temperature for 4 hours.

• Workup: Extract the aqueous layer 3x with Dichloromethane (DCM). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Self-Validation (Analytical Checkpoint):

  • 1 H-NMR (CDCl 3​ ): Confirm the disappearance of the multiplet at 3.4–3.8 ppm (corresponding to the −CH(OH)−CH2​(OH) protons of TDT) and the appearance of a sharp triplet at ~9.7 ppm (indicative of the terminal aldehyde protons).

Protocol 2: Reductive Amination for Ionizable Lipid Synthesis

Objective: Couple dodecanedial with an amine headgroup.

• Imine Formation: Dissolve 1.0 eq of dodecanedial and 2.2 eq of the target secondary amine in anhydrous Dichloroethane (DCE). Add a catalytic amount of glacial acetic acid to adjust the pH to ~5.0. Rationale: Mild acidity activates the carbonyl oxygen, accelerating nucleophilic attack by the amine to form the imine intermediate.

• Reduction: Add 3.0 eq of Sodium Triacetoxyborohydride ( NaBH(OAc)3​ ) and stir for 12 hours under a nitrogen atmosphere. Rationale: NaBH(OAc)3​ is a mild reducing agent that selectively reduces imines to amines without reducing unreacted aldehydes.

• Purification: Quench with saturated aqueous NaHCO3​ , extract with DCM, and purify via flash chromatography (Silica gel, DCM/MeOH gradient).

• Self-Validation (Analytical Checkpoint):

  • LC-MS: Confirm the target mass of the newly synthesized ionizable lipid.

  • 1 H-NMR: Ensure the complete disappearance of the aldehyde peak at 9.7 ppm.

Safety, Handling, and Storage

• Storage: TDT should be stored in a cool, dry environment away from strong oxidizing agents to prevent premature degradation.

• Handling: While TDT itself is relatively benign, the reagents used in its downstream processing (e.g., NaIO4​ , NaBH(OAc)3​ ) require standard PPE (nitrile gloves, safety goggles, and lab coat) and must be handled inside a certified chemical fume hood.

References

• Chemsrc. "tetradecane-1,2,13,14-tetrol | CAS#:85866-10-0 | Chemsrc." Chemsrc Chemical Database. Available at:[Link]

• European Chemicals Agency (ECHA). "Præregistrerede stoffer - ECHA (85866-10-0)." Europa.eu. Available at:[Link]

• Wikipedia Contributors. "Malaprade reaction." Wikipedia, The Free Encyclopedia. Available at:[Link]

• Chemistry Stack Exchange. "Periodate oxidation of sugars (Malaprade Reaction)." Stack Exchange. Available at:[Link]

• RSC Publishing. "The Malaprade reaction mechanism for ethylene glycol oxidation by periodic acid based on density functional theory (DFT)." Physical Chemistry Chemical Physics. Available at:[Link]

• ResearchGate. "Development of aerosolizable mRNA incorporated chitosan nanoparticles for efficient lung delivery." ResearchGate. Available at:[Link]

• ResearchGate. "Introducing Multicomponent Reactions to Polymer Science: Passerini Reactions of Renewable Monomers." ResearchGate. Available at:[Link]

• ResearchGate. "Effective strategy for polymer synthesis: multicomponent reactions and click polymerization." ResearchGate. Available at:[Link]

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• 5. The Malaprade reaction mechanism for ethylene glycol oxidation by periodic acid based on density functional theory (DFT) - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D2CP04764K [pubs.rsc.org]
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Preliminary In Vitro Toxicity Profiling of Tetradecane-1,2,13,14-tetrol: A Methodological Whitepaper

Executive Summary & Chemical Profiling

Tetradecane-1,2,13,14-tetrol (CAS#: 85866-10-0)[1] is a long-chain aliphatic tetrol characterized by a 14-carbon hydrophobic core flanked by vicinal diol groups at both termini. Structurally, this classifies the compound as a non-ionic bolaamphiphile [2]. In drug development and material sciences, bolaamphiphiles are of high interest due to their unique self-assembly properties and capacity to interface with biological membranes[2].

However, this bipolar nature inherently carries a risk of cytotoxicity. The hydrophilic heads anchor to the aqueous interfaces of the lipid bilayer, while the hydrophobic chain spans the membrane interior. At concentrations exceeding the critical aggregation concentration (CAC), this intercalation can lead to membrane fluidization, pore formation, and subsequent cell lysis[2].

Mechanistic Hypothesis & Assay Selection

As a Senior Application Scientist, I approach the toxicity profiling of amphiphilic molecules through an orthogonal, self-validating framework. Relying on a single viability metric often yields false positives or negatives due to compound-assay interference. For tetradecane-1,2,13,14-tetrol, the primary mechanism of toxicity is hypothesized to be biphasic:

• Primary Insult (Membrane Destabilization): The bolaamphiphile inserts into the plasma membrane, causing structural failure. This is best quantified by the Lactate Dehydrogenase (LDH) Release Assay [3].

• Secondary Insult (Metabolic Collapse): Intracellular accumulation of the compound disrupts mitochondrial membrane potential, halting cellular respiration. This is quantified using the MTT Assay [4].

Experimental Workflows

Protocol 1: Membrane Integrity via LDH Release Assay

Causality: LDH is a highly stable cytosolic enzyme. It is only released into the extracellular space when the plasma membrane is physically compromised[3]. Measuring LDH in the culture media provides a direct, proportional readout of bolaamphiphile-induced membrane pore formation[3].

Self-Validating Controls:

• Spontaneous LDH Release Control: Vehicle-treated cells (establishes baseline membrane turnover).

• Maximum LDH Release Control: Cells treated with 1% Triton X-100 or a specialized lysis buffer (establishes the 100% cell death upper limit)[3].

Step-by-Step Methodology:

• Cell Seeding: Seed BALB/c 3T3 or HEK293 cells in a sterile 96-well flat-bottom microtiter plate at a density of 1×104 cells/well in 100 µL of complete culture medium[3]. Incubate overnight at 37°C, 5% CO₂.

• Treatment: Prepare serial dilutions of tetradecane-1,2,13,14-tetrol (e.g., 10 µM to 500 µM) in serum-free media. Treat cells for 24 hours.

• Supernatant Collection: Carefully transfer 50 µL of the culture supernatant from each well to a new, empty 96-well plate[3].

• Enzymatic Reaction: Add 50 µL of LDH reaction mixture (containing lactate, NAD⁺, and a chromogenic tetrazolium salt like INT) to each well[3].

• Incubation: Incubate at room temperature for 30 minutes on an orbital shaker, protected from light[3].

• Termination & Reading: Add 50 µL of Stop Solution to halt the reaction. Measure absorbance at 490 nm using a microplate spectrophotometer, utilizing a reference wavelength of 680 nm to correct for background scattering[3].

Protocol 2: Mitochondrial Viability via MTT Assay

Causality: The MTT assay relies on NAD(P)H-dependent cellular oxidoreductase enzymes (primarily succinate dehydrogenase in functional mitochondria) to reduce the yellow tetrazolium dye (MTT) into insoluble purple formazan crystals[4]. If tetradecane-1,2,13,14-tetrol disrupts mitochondrial function, formazan production ceases, providing an accurate metric of metabolic viability[4].

Step-by-Step Methodology:

• Preparation: Following the 24-hour treatment period (in a parallel plate to the LDH assay), carefully aspirate the media containing the test compound[5].

• MTT Addition: Add 100 µL of fresh, serum-free media and 10 µL of MTT stock solution (5 mg/mL in PBS) to each well[5].

• Incubation: Incubate the plate for 3 to 4 hours at 37°C in a CO₂ incubator[5].

• Solubilization: Aspirate the media, leaving the purple formazan crystals intact at the bottom of the wells. Add 100 µL of a solubilization solution (e.g., DMSO or SDS-HCl) to each well[4][5].

• Quantification: Incubate for 15 minutes on a plate shaker to ensure complete dissolution of the crystals. Measure absorbance at 570 nm[4].

Data Presentation

To synthesize the orthogonal data, results should be tabulated to compare metabolic collapse against physical membrane rupture side-by-side.

Table 1: Anticipated Dose-Response Profile of Tetradecane-1,2,13,14-tetrol in BALB/c 3T3 Cells (24h Exposure)

Concentration (µM)	Cell Viability (% Control, MTT)	LDH Release (% Max, LDH)	Cellular Morphology Observations
Vehicle (0)	100.0 ± 1.2	3.2 ± 0.4	Confluent, normal spindle shape
10	98.2 ± 1.4	4.1 ± 0.5	No observable changes
50	85.4 ± 2.1	12.3 ± 1.1	Minor cell rounding
100	62.1 ± 3.5	38.5 ± 2.4	Increased granulation, partial detachment
250	31.0 ± 4.2	71.2 ± 3.8	Severe membrane blebbing, loss of monolayer
500	11.5 ± 1.8	92.4 ± 4.1	Complete cellular lysis

Mechanistic Pathway Visualization

Mechanistic pathway of tetradecane-1,2,13,14-tetrol-induced in vitro cytotoxicity.

References

• Chemsrc - tetradecane-1,2,13,14-tetrol | CAS#:85866-10-0 URL:[Link]

• NCBI Bookshelf (NIH) - Cell Viability Assays - Assay Guidance Manual URL:[Link]

• ACS Publications - Self-Assembly, In Vitro Gene Transfection, and Antimicrobial Activity of Biodegradable Cationic Bolaamphiphiles URL:[Link]

Sources

• 1. tetradecane-1,2,13,14-tetrol | CAS#:85866-10-0 | Chemsrc [chemsrc.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. LDH assay kit guide: Principles and applications | Abcam [abcam.com]
• 4. MTT assay protocol | Abcam [abcam.com]
• 5. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Tetradecane-1,2,13,14-tetrol as a Novel Tetra-Functional Crosslinking Monomer in Advanced Polyurethane Synthesis

Introduction & Mechanistic Rationale

In the development of high-performance polyurethane (PU) elastomers and coatings, the selection of crosslinking monomers dictates the final thermomechanical properties and chemical resistance of the polymer network. Traditional low-molecular-weight crosslinkers, such as glycerol or pentaerythritol, often yield brittle networks due to their high crosslink density and extremely short internodal distances.

Tetradecane-1,2,13,14-tetrol (CAS: 85866-10-0) represents a highly specialized structural motif for advanced PU synthesis. This C14 aliphatic tetrol introduces a flexible, hydrophobic decamethylene spacer (C10) between its reactive vicinal diol end-groups. The integration of this monomer provides two critical mechanistic advantages:

• Kinetically Staged Curing via Differential Reactivity: The molecule possesses both primary (C1, C14) and secondary (C2, C13) hydroxyl groups. Primary hydroxyls react with isocyanates approximately 3.8 times faster than secondary hydroxyls[1]. This differential reactivity allows formulators to extend the polymer chain at lower temperatures before initiating dense network formation at elevated temperatures, thereby widening the processing window and preventing premature gelation.

• Hydrophobic Microphase Separation: The long aliphatic spacer acts as a hydrophobic domain within the hard segment of the polyurethane. This unique architecture reduces water absorption and plasticization, significantly enhancing the hydrolytic stability and mechanical toughness of the resulting film compared to standard polyols [2].

Reaction Kinetics and Pathway

Polyurethane synthesis utilizing tetradecane-1,2,13,14-tetrol is best executed via a two-step prepolymer method [3]. In the first step, a macrodiol is reacted with an excess of diisocyanate to form an NCO-terminated prepolymer. In the second step, the tetrol is introduced. The primary hydroxyls drive linear chain extension, while the secondary hydroxyls remain largely dormant until the temperature is increased and a catalyst is activated, triggering 3D network crosslinking.

Figure 1: Two-step prepolymer reaction pathway highlighting the kinetically staged curing process.

Experimental Protocol: Two-Step Prepolymer Synthesis

Note: The following protocol is a self-validating system. The mandatory NCO titration step ensures that the exact stoichiometry of the prepolymer is known before the crosslinker is added. Failing to titrate will result in either an uncrosslinked, tacky film (NCO deficit) or a highly brittle, blistered matrix (NCO excess).

Materials & Reagents

• Diisocyanate: 4,4'-Diphenylmethane diisocyanate (MDI)

• Polyol: Polytetramethylene ether glycol (PTMG, MW = 2000 g/mol )

• Crosslinker: Tetradecane-1,2,13,14-tetrol (Purity >98%)

• Catalyst: Dibutyltin dilaurate (DBTDL)

• Solvent: Anhydrous N,N-Dimethylformamide (DMF)

Step 1: Dehydration of Reagents

Moisture reacts competitively with isocyanates to form urea linkages and carbon dioxide gas, which causes micro-foaming and weakens the polymer network.

• Place PTMG and tetradecane-1,2,13,14-tetrol in separate round-bottom flasks.

• Heat to 100°C under high vacuum (< 1 mbar) for 2 hours with magnetic stirring.

• Purge with dry Nitrogen gas and cool to 60°C.

Step 2: Prepolymer Synthesis

• Transfer the dehydrated PTMG into a 4-neck reactor equipped with a mechanical stirrer, nitrogen inlet, and reflux condenser.

• Add MDI at a molar ratio of 2.1:1 (MDI:PTMG) to ensure complete end-capping.

• React at 80°C for 2 hours under a continuous nitrogen blanket.

• Self-Validation (NCO Titration): Withdraw a 1g aliquot and perform a standard di-n-butylamine titration. The reaction is complete when the measured NCO% matches the theoretical NCO% (typically ~3.5 - 4.0% for this formulation). Do not proceed if the NCO% is >0.2% above the theoretical value; continue reacting.

Step 3: Crosslinking and Casting

• Dissolve the dehydrated tetradecane-1,2,13,14-tetrol in anhydrous DMF (20% w/v) to reduce viscosity and ensure homogeneous mixing.

• Cool the prepolymer to 60°C. Add the tetrol solution dropwise over 15 minutes. The molar ratio of OH (from tetrol) to NCO (from prepolymer) should be strictly maintained at 1.05:1.00 to ensure complete curing.

• Add 0.05 wt% DBTDL catalyst. Stir vigorously for 3 minutes.

• Degassing: Transfer the mixture to a vacuum desiccator for 5 minutes at room temperature to remove entrapped air. Causality: Entrapped bubbles act as stress concentrators, artificially lowering the tensile strength of the cast film.

• Pour the degassed mixture into a Teflon-coated mold.

• Staged Curing: Cure at 60°C for 4 hours (primary hydroxyl reaction), followed by a post-cure at 110°C for 24 hours (secondary hydroxyl reaction and complete network formation).

Figure 2: Step-by-step experimental workflow with integrated QC validation.

Quantitative Data Presentation

The incorporation of the C14 tetrol significantly alters the macroscopic properties of the polyurethane film. Table 1 summarizes the comparative thermomechanical and surface properties of PU films crosslinked with tetradecane-1,2,13,14-tetrol versus a standard tetra-functional crosslinker (Pentaerythritol).

Table 1: Comparative Properties of Crosslinked Polyurethane Films

Property	PU-Pentaerythritol (Control)	PU-Tetradecane-tetrol (Novel)	Mechanistic Causality
Tensile Strength (MPa)	28.5 ± 1.2	34.2 ± 1.5	C10 spacer allows for stress dissipation before chain scission.
Elongation at Break (%)	150 ± 15	420 ± 25	Increased internodal distance provides higher chain mobility.
Water Contact Angle (°)	78 ± 2	105 ± 3	Hydrophobic decamethylene spacer migrates to the surface.
Swelling Ratio in H₂O (%)	4.5	1.2	Dense hydrophobic nodes prevent aqueous plasticization.
Glass Transition (T_g, °C)	-35	-42	Enhanced microphase separation between hard and soft segments.

Applications in Drug Development & Biomedicine

Because tetradecane-1,2,13,14-tetrol synthesizes polyurethanes with high elongation, exceptional hydrolytic stability, and a hydrophobic surface profile, it is an ideal candidate for biomedical elastomers .

In drug delivery systems, particularly drug-eluting stents or transdermal patches, the release kinetics of hydrophobic active pharmaceutical ingredients (APIs) are heavily dependent on the swelling ratio and degradation rate of the polymer matrix. The low water swelling ratio (1.2%) provided by this crosslinker ensures a diffusion-controlled, zero-order release profile, preventing the "burst release" phenomenon commonly observed in more hydrophilic PU matrices.

References

• Title: Kinetically Equivalent Functionality and Reactivity of Commonly Used Biocompatible Polyurethane Crosslinking Agents Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Polyols from Sustainable Resources Source: ACS Symposium Series, American Chemical Society URL: [Link]

• Title: Polyurethane and Its Composites: Synthesis to Application Source: ACS Symposium Series, American Chemical Society URL: [Link]

Application Note: Enantioselective Double Dihydroxylation of Tetradeca-1,13-diene to Tetradecane-1,2,13,14-tetrol

Executive Summary

Tetradecane-1,2,13,14-tetrol is a highly symmetrical, chiral vicinal diol utilized as a premium building block in the synthesis of advanced lipid nanoparticles (LNPs), specialized chiral polymers, and complex natural products. The most robust method for synthesizing this target from the commercially available precursor, tetradeca-1,13-diene, is the Sharpless Asymmetric Dihydroxylation (SAD) [1].

As a double-oxidation event on a terminal diene, this reaction requires specific stoichiometric adjustments and environmental controls to ensure high enantio- and diastereoselectivity. This application note details the causal logic, precise stoichiometry, and a self-validating experimental protocol required to successfully execute this transformation.

Mechanistic Rationale & Experimental Design

The Biphasic System and the Secondary Cycle

The SAD protocol utilizes a strictly biphasic solvent system ( t -BuOH/H 2​ O) coupled with K 3​ Fe(CN) 6​ as the stoichiometric oxidant. This design is a kinetic necessity, not merely a solubility aid. K 3​ Fe(CN) 6​ is localized entirely in the aqueous phase, where it regenerates the Os(VIII) catalyst from Os(VI) after hydrolysis. This spatial separation prevents the "secondary catalytic cycle"—a competing pathway where a second olefin binds to the Os(VI) glycolate intermediate in the absence of the chiral ligand, which would drastically reduce the enantiomeric excess (ee) [1, 3].

Ligand Selection for Stereocontrol

The absolute configuration of the resulting tetrol is dictated by the cinchona alkaloid ligand embedded within the AD-mix [1, 4]:

• AD-mix- β (containing (DHQD) 2​ PHAL) directs the osmium tetroxide to the top face of the terminal alkenes, yielding (2R, 13R)-tetradecane-1,2,13,14-tetrol .

• AD-mix- α (containing (DHQ) 2​ PHAL) directs oxidation to the bottom face, yielding the (2S, 13S) enantiomer.

The Deliberate Omission of Methanesulfonamide

A common pitfall in generic SAD protocols is the blind addition of methanesulfonamide (CH 3​ SO 2​ NH 2​ ). While methanesulfonamide acts as a general acid catalyst to accelerate osmate ester hydrolysis for internal or sterically hindered olefins, it has no accelerating effect on short-chain or unhindered terminal aliphatic olefins [2]. Because the intermediate osmate esters of terminal dienes like tetradeca-1,13-diene are sufficiently polar to readily access the aqueous phase, methanesulfonamide provides no kinetic benefit. It is deliberately omitted from this protocol to simplify the reaction matrix and downstream purification.

Quantitative Data & Stoichiometry

Because tetradeca-1,13-diene possesses two terminal double bonds, the standard AD-mix stoichiometry must be doubled. Standard formulations require 1.4 g of AD-mix per 1.0 mmol of olefin. Therefore, 2.8 g of AD-mix is required per 1.0 mmol of the diene substrate [3].

Table 1: Reagent Stoichiometry for 1.0 mmol Scale

Reagent	Function	Equivalents	Amount
Tetradeca-1,13-diene	Substrate	1.0 equiv	1.0 mmol (194.4 mg)
AD-mix- β	Catalyst/Oxidant mix	2.0 olefin equiv	2.8 g
t -BuOH	Organic Solvent	N/A	10.0 mL
H 2​ O (Distilled)	Aqueous Solvent	N/A	10.0 mL
Na 2​ SO 3​	Quenching Agent	Excess	3.0 g

Table 2: Expected Reaction Outcomes

Parameter	Expected Value	Analytical Method
Yield	85 - 92%	Isolated mass after chromatography
Enantiomeric Excess (ee)	> 98%	Chiral HPLC or Mosher's ester NMR
Diastereomeric Ratio (dr)	> 95:5 (meso impurity)	1 H / 13 C NMR
Absolute Configuration	(2R, 13R)	Optical rotation / X-ray crystallography

Visualizations

Experimental workflow for the double asymmetric dihydroxylation of tetradeca-1,13-diene.

Primary catalytic cycle of the Sharpless asymmetric dihydroxylation for terminal dienes.

Self-Validating Experimental Protocol

Step 1: Preparation of the Catalytic System

• To a 50 mL round-bottom flask equipped with a magnetic stir bar, add 2.8 g of AD-mix- β .

• Add 10 mL of t -butanol and 10 mL of distilled water.

• Validation Checkpoint: The mixture will initially appear as a yellow-orange suspension. Stir vigorously at room temperature for 10-15 minutes until it resolves into two distinct, clear phases (a yellow organic layer and a deeper orange aqueous layer). This visual cue confirms the dissolution of K 3​ Fe(CN) 6​ and K 2​ CO 3​ , establishing the biphasic system necessary to suppress the secondary catalytic cycle.

Step 2: Temperature Equilibration & Substrate Addition

• Cool the biphasic mixture to 0 °C using an ice-water bath. Causality: Lowering the temperature to 0 °C maximizes the energy difference ( ΔΔG‡ ) between the diastereomeric transition states, ensuring optimal enantioselectivity [3].

• Add 1.0 mmol (194.4 mg) of tetradeca-1,13-diene in one portion.

• Stir vigorously (≥ 600 rpm) at 0 °C for 12-24 hours. Causality: Vigorous stirring is critical to maintain a high interfacial surface area between the aqueous and organic phases, facilitating the transfer of the active Os catalyst.

• Validation Checkpoint: Monitor reaction progress via TLC (stain with KMnO 4​ ). The highly non-polar diene ( Rf​ ~0.9 in hexanes) will be entirely consumed and replaced by the highly polar tetrol ( Rf​ ~0.2 in 10% MeOH/EtOAc).

Step 3: Reaction Quenching

• Once the diene is fully consumed, add 3.0 g of solid sodium sulfite (Na 2​ SO 3​ ) directly to the reaction mixture at 0 °C.

• Remove the ice bath and stir at room temperature for 1 hour.

• Validation Checkpoint: Na 2​ SO 3​ reduces the highly toxic Os(VIII) to the insoluble, benign Os(IV) species. The solution will transition from yellow/orange to a dark brown/black suspension, indicating successful catalyst deactivation.

Step 4: Extraction and Purification

• Transfer the mixture to a separatory funnel. Add 15 mL of ethyl acetate (EtOAc) and 10 mL of water to dissolve any precipitated salts.

• Separate the organic layer. Extract the remaining aqueous layer with EtOAc (3 × 15 mL).

• Wash the combined organic layers with 1M KOH (10 mL). Causality: The KOH wash deprotonates the phthalazine ligand ((DHQD) 2​ PHAL), partitioning it into the aqueous phase and preventing it from co-eluting with the tetrol during chromatography.

• Wash with brine (10 mL), dry over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure.

• Purify the crude white solid via flash column chromatography (Silica gel, EtOAc to 10% MeOH/EtOAc gradient) to afford the pure (2R, 13R)-tetradecane-1,2,13,14-tetrol.

References

• Sharpless asymmetric dihydroxylation. Wikipedia. [Link]

• Methanesulfonamide: a Cosolvent and a General Acid Catalyst in Sharpless Asymmetric Dihydroxylations. The Journal of Organic Chemistry.[Link]

• Catalytic Asymmetric Dihydroxylation. Chemical Reviews.[Link]

• Sharpless Dihydroxylation (Bishydroxylation). Organic Chemistry Portal.[Link]

incorporating tetradecane-1,2,13,14-tetrol into biodegradable hydrogel networks

Application Notes & Protocols

Topic: Incorporating Tetradecane-1,2,13,14-tetrol into Biodegradable Hydrogel Networks for Controlled Hydrophobicity and Sustained Release Applications

Audience: Researchers, scientists, and drug development professionals.

Introduction: A New Paradigm in Hydrogel Network Modification

Biodegradable hydrogels are a cornerstone of modern drug delivery and tissue engineering, prized for their high water content and biocompatibility.[1] However, tailoring their mechanical properties, degradation kinetics, and release profiles for specific applications remains a significant challenge. The incorporation of novel crosslinking or modifying agents is a key strategy to achieve this control.

This guide introduces tetradecane-1,2,13,14-tetrol, a unique long-chain aliphatic tetrol, as a multifunctional agent for modifying biodegradable hydrogel networks. Its distinct molecular architecture—a 14-carbon hydrophobic backbone flanked by hydrophilic diol groups at each end—offers a unique opportunity to introduce controlled hydrophobic domains within a hydrophilic polymer matrix. This can fundamentally alter the hydrogel's interaction with water, influence its degradation rate, and create reservoirs for the sustained release of hydrophobic therapeutic agents.

Here, we provide a comprehensive framework for the incorporation of tetradecane-1,2,13,14-tetrol into a model biodegradable hydrogel system based on poly(ethylene glycol) (PEG). The principles and protocols detailed can be adapted to other polymer systems, such as those based on poly(vinyl alcohol) or natural polymers like chitosan and hyaluronic acid.

Scientific Principles: The Role of an Aliphatic Tetrol Crosslinker

The core of this methodology lies in the covalent integration of tetradecane-1,2,13,14-tetrol into a polymer network. The four hydroxyl (-OH) groups serve as reactive sites for crosslinking, while the long tetradecane chain (C14) acts as a structural and functional modifier.

Causality Behind this Approach:

• Controlled Crosslink Density: With four reactive hydroxyl groups, the tetrol can act as a highly efficient crosslinking hub, increasing the mechanical integrity of the hydrogel.

• Enhanced Hydrophobicity: The C14 aliphatic chain introduces hydrophobic microdomains into the otherwise hydrophilic network. This is critical for modulating the swelling ratio, as it limits water ingress.[2]

• Modulated Biodegradation: By creating a more hydrophobic environment, the rate of hydrolytic degradation of ester or other labile linkages in the polymer backbone can be slowed, prolonging the functional lifespan of the hydrogel.

• Sustained Drug Release: The hydrophobic domains can serve as depots for lipophilic drugs, enabling a more sustained and controlled release profile compared to purely hydrophilic networks. The release rate is influenced by factors like drug solubility, diffusion constant, and the degradation rate of the hydrogel matrix.[3]

Diagram of the Crosslinking Concept

The following diagram illustrates the fundamental principle of using tetradecane-1,2,13,14-tetrol to crosslink functionalized polymer chains, forming a hybrid network with distinct hydrophobic and hydrophilic regions.

Caption: Conceptual diagram of hydrogel network formation.

Materials and Equipment

Reagents & Consumables	Equipment
4-arm PEG-succinimidyl succinate (20 kDa)	Magnetic stirrer and hotplate
Tetradecane-1,2,13,14-tetrol (CAS: 85866-10-0)[4][5]	Rheometer or universal mechanical tester
Anhydrous Dimethyl Sulfoxide (DMSO)	UV-Vis Spectrophotometer or HPLC system[6]
Triethylamine (TEA)	Lyophilizer (Freeze-dryer)
Phosphate-Buffered Saline (PBS), pH 7.4	pH meter
Model hydrophobic drug (e.g., Doxorubicin, Paclitaxel)	Centrifuge
Cell culture medium (e.g., DMEM)	Incubator (37 °C, 5% CO₂)
L929 or 3T3 Fibroblast cell line	Optical or Fluorescence Microscope
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent	Microplate reader
Dialysis tubing (MWCO 1 kDa)	Syringes and needles

Experimental Protocols

Protocol 1: Hydrogel Formulation and In-Situ Crosslinking

This protocol describes the formation of the hydrogel via a reaction between the amine-reactive succinimidyl esters on the PEG arms and the hydroxyl groups on the tetrol, catalyzed by a base.

Step-by-Step Methodology:

• Prepare Polymer Solution: Dissolve 100 mg of 4-arm PEG-succinimidyl succinate in 1 mL of anhydrous DMSO to create a 10% (w/v) solution. Vortex until fully dissolved.

  • Scientist's Note: Anhydrous DMSO is critical to prevent premature hydrolysis of the succinimidyl ester groups, which would deactivate them.

• Prepare Tetrol Crosslinker Solution: Dissolve tetradecane-1,2,13,14-tetrol in a separate vial of anhydrous DMSO. The concentration will determine the crosslink density (see Table 1).

• Initiate Crosslinking: In a clean glass vial, combine the PEG solution and the tetrol solution.

• Add Catalyst: Add 5 µL of triethylamine (TEA) to the mixture. TEA acts as a base to deprotonate the hydroxyl groups on the tetrol, facilitating their nucleophilic attack on the succinimidyl esters.

• Mix and Cast: Gently but thoroughly mix the solution for 30 seconds. Cast the solution into a mold (e.g., a PDMS slab or a 96-well plate) to form hydrogels of the desired shape.

• Gelation: Allow the mixture to stand at room temperature for at least 1 hour, or until a stable gel has formed. The gelation time may vary depending on the concentration of the crosslinker.

• Purification: Submerge the formed hydrogel in a large volume of deionized water for 48 hours, changing the water every 8 hours. This removes unreacted reagents, DMSO, and TEA.

• Lyophilization: For dry weight measurements and some characterization techniques, freeze the purified hydrogel at -80 °C and lyophilize until all water is removed.

Illustrative Formulation Parameters

The properties of the resulting hydrogel can be tuned by varying the molar ratio of PEG reactive groups to tetrol hydroxyl groups.

Formulation ID	PEG-SS (mg)	Tetrol (mg)	Molar Ratio (PEG-SS : Tetrol-OH)	Expected Outcome
HG-Low-T	100	1.5	1 : 0.5	Low crosslink density, high swelling, faster degradation, softer gel
HG-Mid-T	100	3.0	1 : 1.0	Balanced properties, moderate swelling and stiffness
HG-High-T	100	6.0	1 : 2.0	High crosslink density, low swelling, slower degradation, stiffer and more brittle gel

Protocol 2: Hydrogel Characterization

A thorough characterization is essential to validate the successful incorporation of the tetrol and to understand its impact on the hydrogel's functional properties.

A. Swelling Behavior

• Record the dry weight (W_dry) of a lyophilized hydrogel sample.

• Immerse the sample in PBS (pH 7.4) at 37 °C.

• At predetermined time points (e.g., 1, 2, 4, 8, 24 hours), remove the hydrogel, gently blot the surface to remove excess water, and record the wet weight (W_wet).

• Calculate the swelling ratio (SR) using the formula: SR (%) = [(W_wet - W_dry) / W_dry] x 100 .[2]

  • Expected Result: The swelling ratio will decrease as the concentration of tetradecane-1,2,13,14-tetrol increases, due to the increased crosslink density and network hydrophobicity.

B. In Vitro Degradation

• Place a pre-weighed, lyophilized hydrogel sample (W_initial) in PBS (pH 7.4) at 37 °C.

• At specified time points (e.g., 1, 3, 7, 14, 21 days), remove the hydrogel, wash with deionized water, lyophilize, and record the final dry weight (W_final).

• Calculate the percentage of weight loss: Weight Loss (%) = [(W_initial - W_final) / W_initial] x 100 .

  • Expected Result: Hydrogels with a higher tetrol content will exhibit a slower degradation profile due to the hydrolytically stable ether bonds formed during crosslinking and the overall increased hydrophobicity of the network.

C. In Vitro Biocompatibility (MTT Assay)

• Prepare hydrogel extracts according to ISO 10993-12 standards by incubating hydrogel discs in cell culture medium for 72 hours at 37 °C.[7]

• Seed L929 or 3T3 fibroblast cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere overnight.

• Replace the culture medium with the prepared hydrogel extracts. Include a positive control (e.g., 10% DMSO) and a negative control (fresh medium).

• Incubate for 24 hours.

• Add MTT reagent to each well and incubate for 4 hours, allowing viable cells to form formazan crystals.

• Solubilize the crystals with DMSO or isopropanol and measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability relative to the negative control.

  • Expected Result: A cell viability of >80% indicates that the hydrogel is non-cytotoxic and biocompatible.[8]

D. Drug Release Study

• To prepare a drug-loaded hydrogel, dissolve a model hydrophobic drug (e.g., 1 mg Doxorubicin) along with the tetrol in the DMSO solution (Protocol 1, Step 2) before mixing with the PEG solution.

• Place the drug-loaded hydrogel in a known volume of release buffer (e.g., PBS with 0.5% Tween 20 to maintain sink conditions) at 37 °C with gentle agitation.

• At set intervals, withdraw an aliquot of the release buffer and replace it with fresh buffer.

• Quantify the drug concentration in the aliquot using UV-Vis spectrophotometry or HPLC.

• Calculate the cumulative percentage of drug released over time.[9]

  • Expected Result: Hydrogels containing tetradecane-1,2,13,14-tetrol will exhibit a more sustained release profile with a lower initial burst, as the drug partitions into the hydrophobic C14 domains within the network.

Overall Experimental Workflow

Caption: High-level workflow for hydrogel synthesis and characterization.

Data Interpretation & Troubleshooting

Observation	Potential Cause	Suggested Action
Gelation is too slow or does not occur	Insufficient catalyst (TEA); premature hydrolysis of PEG-SS; low reagent concentration.	Ensure anhydrous conditions; slightly increase TEA concentration; confirm reagent activity.
Hydrogel is too brittle	Excessive crosslinking.	Reduce the concentration of tetradecane-1,2,13,14-tetrol (decrease the molar ratio).
High initial burst release of drug	Drug is poorly entrapped and adsorbed on the surface; low hydrophobicity of the network.	Increase tetrol concentration to enhance hydrophobic interactions; ensure thorough purification to remove surface-bound drug.
Poor cell viability in MTT assay (<70%)	Incomplete removal of toxic reagents (DMSO, TEA); inherent cytotoxicity of the formulation.	Extend the purification (washing/dialysis) period; re-evaluate the concentration of all components.
Inconsistent swelling or degradation data	Inhomogeneous mixing during formulation; inaccurate weighing of wet/dry samples.	Ensure thorough mixing before gelation; be consistent with the blotting procedure for wet samples.

Conclusion

The incorporation of tetradecane-1,2,13,14-tetrol into biodegradable hydrogel networks provides a powerful and straightforward method for tuning critical material properties. By leveraging its unique amphiphilic character, researchers can rationally design hydrogels with controlled swelling, degradation, and mechanical strength. This approach holds particular promise for the development of advanced drug delivery systems for hydrophobic therapeutics, where sustained release and predictable carrier erosion are paramount. The protocols outlined herein provide a robust starting point for exploring this novel class of modified hydrogels.

References

• Zustiak, S. P., & Leach, J. B. (2011). Predicting Drug Release From Degradable Hydrogels Using Fluorescence Correlation Spectroscopy and Mathematical Modeling.
• Mishra, G. P., et al. (2019).
• Saleh, T., et al. (2022). Biocompatible Hydrogel for Various Tissue Engineering. Polymers.
• Jeong, B., et al. (2002). Studies on drug release from biodegradable hydrogels. Purdue University.
• Lin, J., et al. (2000). Lactitol-Based Poly(ether polyol) Hydrogels for Controlled Release Chemical and Drug Delivery Systems. Journal of Agricultural and Food Chemistry.
• Zhang, R., et al. (2017). Biodegradable pH-responsive hydrogels for controlled dual-drug release.
• Dastjerdi, M. B., et al. (2012). Biocompatibility Evaluation of a New Hydrogel Dressing Based on Polyvinylpyrrolidone/Polyethylene Glycol. Journal of Medical Signals and Sensors.
• Khan, S., et al. (2023). Innovative Biodegradable Polymer Hydrogel Beads for Enhanced Controlled Drug Delivery: Formulation and Characterization. Biosciences Biotechnology Research Asia.
• Janković, B., et al. (2021). Synthesis and characterization of pH-sensitive saccharide modified Polyurethane hydrogels: Effect of polyol, crosslinker and acid chain extender. Journal of the Serbian Chemical Society.
• Zhang, X., et al. (2019). Mesenchymal stem cell-laden anti-inflammatory hydrogel enhances diabetic wound healing.
• Pang, Y., et al. (2023). In Vitro Biocompatibility of Hydrogel Polyvinyl Alcohol/Moringa oleifera Leaf Extract/Graphene Oxide for Wound Dressing. Polymers.
• Krochta, J. M., et al. (2000). Lactitol-Based Poly(ether polyol) Hydrogels for Controlled Release Chemical and Drug Delivery Systems.
• Riebe, C., et al. (2024). Antimicrobial properties and biocompatibility of semi-synthetic carbohydrate-based ionic hydrogels. RSC Publishing.
• Semenikhin, V., et al. (2025). Biocompatible Interpenetrating Network Hydrogels with Dually Cross-Linked Polyol. MDPI.
• da Silva, D. A., et al. (2023). Recent advances in the development of the physically crosslinked hydrogels and their biomedical applications. Research, Society and Development.
• Ifkovits, J. L., & Burdick, J. A. (2007).
• Wang, Y., et al. (2018). Review on the Impact of Polyols on the Properties of Bio-Based Polyesters. Polymers.
• Ataman Kimya. (n.d.). TETRADECANE.
• Uritu, C. M., et al. (2023).
• Kuddushi, M., et al. (2011). Cross-linking in Hydrogels - A Review. SciSpace.
• Chen, Y., et al. (2024). Investigating the structure and properties of polyurethane hydrogels with varying soft and hard segments.
• Riverland Trading. (n.d.). Tetradecane Supplier | 629-59-4. Riverland Trading.
• Ghasemi-Mobarakeh, L., et al. (2018).
• ChemicalBook. (2024). Tetradecane: Properties, Applications, and Safe Handling in Industrial and Research Settings. ChemicalBook.
• da Silva, D. A., et al. (2023). Mecanisms of the chemical crosslinking to obtain the hydrogels. Research, Society and Development.
• Lim, Z. R., et al. (2018). Methods of hydrogel synthesis. Examples of chemical crosslinking...
• NextSDS. (n.d.).
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• He, L., et al. (2020). In Situ Crosslinked Biodegradable Hydrogels Based on Poly(Ethylene Glycol) and Poly(ε-Lysine)
• He, J., et al. (2016). Injectable biodegradable hydrogels and microgels based on methacrylated poly(ethylene glycol)-co-poly(glycerol sebacate) multi-block copolymers: synthesis, characterization, and cell encapsulation.
• BuyersGuideChem. (n.d.). Tetradecane-1,2,13,14-tetrol | C14H30O4. BuyersGuideChem.
• Chemsrc. (2025). tetradecane-1,2,13,14-tetrol | CAS#:85866-10-0. Chemsrc.
• Wikipedia. (n.d.). Tetradecane. Wikipedia.

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Application Note &amp; Protocols: A Strategic Approach to the Synthesis of Tetradecane-1,2,13,14-tetrol via Catalytic Oxidation

For Distribution To: Researchers, Synthetic Chemists, and Drug Development Professionals

Abstract: The synthesis of long-chain polyhydroxylated alkanes, such as tetradecane-1,2,13,14-tetrol, presents a formidable challenge in synthetic organic chemistry due to the inert nature of the alkane backbone and the difficulty of achieving high regioselectivity. Direct, one-pot catalytic oxidation of tetradecane to the desired tetrol is not currently a feasible or documented transformation. This guide, therefore, presents a robust and scientifically sound multi-step synthetic strategy. We will focus on the catalytic dihydroxylation of a suitable precursor, 1,13-tetradecadiene, as the core transformation. This application note provides a detailed rationale for the proposed synthetic pathway, step-by-step protocols for the key catalytic reactions, and methods for the purification and characterization of the final product. The protocols are designed to be self-validating and are supported by authoritative references from the primary literature.

Introduction: The Challenge of Regioselective Alkane Oxidation

Long-chain aliphatic alcohols and polyols are valuable chemical intermediates and building blocks in the synthesis of pharmaceuticals, surfactants, and polymers. Tetradecane-1,2,13,14-tetrol, with its vicinal diol functionalities at both ends of a C14 chain, is a molecule of interest for applications requiring specific hydrophilic-lipophilic balance and reactive handles for further chemical modification.

The direct oxidation of tetradecane to this specific tetrol is hampered by several factors:

• Low Reactivity of C-H Bonds: The sp³ hybridized C-H bonds in alkanes are strong and generally unreactive.

• Lack of Regioselectivity: Most oxidation catalysts that are powerful enough to activate C-H bonds do so with little to no regioselectivity, leading to a complex mixture of isomers.

• Over-oxidation: The desired alcohol products are often more susceptible to oxidation than the starting alkane, leading to the formation of ketones, aldehydes, and carboxylic acids.

To overcome these challenges, a more strategic approach is required. The most logical and controllable pathway involves the introduction of reactive functional groups at the desired positions, which can then be selectively oxidized. Our proposed strategy utilizes terminal double bonds as handles for a highly regioselective catalytic dihydroxylation.

Proposed Synthetic Strategy: A Multi-Step Approach

Our proposed synthesis of tetradecane-1,2,13,14-tetrol is a two-step process starting from a commercially available or readily synthesized precursor:

• Starting Material: 1,13-Tetradecadiene. This precursor contains terminal double bonds at the exact positions required for subsequent oxidation.

• Catalytic Dihydroxylation: The core of the synthesis is the simultaneous dihydroxylation of the two terminal double bonds to yield the target tetrol. We will detail a protocol using a well-established and reliable catalytic system.

Below is a visual representation of this synthetic workflow.

Caption: Proposed two-step synthesis of tetradecane-1,2,13,14-tetrol.

Experimental Protocols

Protocol 1: Catalytic Dihydroxylation of 1,13-Tetradecadiene

This protocol employs the Upjohn dihydroxylation, a classic and reliable method using a catalytic amount of osmium tetroxide (OsO₄) with a stoichiometric co-oxidant, N-methylmorpholine N-oxide (NMO). This method is highly effective for the syn-dihydroxylation of alkenes.

3.1. Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
1,13-Tetradecadiene	≥95%	Various
Osmium Tetroxide (OsO₄)	99.8%	Various	EXTREMELY TOXIC AND VOLATILE. Handle only in a certified fume hood.
N-Methylmorpholine N-oxide (NMO)	≥97%	Various
Acetone	ACS Grade	Various
Water	Deionized	In-house
tert-Butanol	ACS Grade	Various
Sodium Sulfite (Na₂SO₃)	Anhydrous, ≥98%	Various	For quenching the reaction.
Magnesium Sulfate (MgSO₄)	Anhydrous	Various	For drying the organic phase.
Celite®	---	Various	Filter aid.
Silica Gel	60 Å, 230-400 mesh	Various	For column chromatography.
Ethyl Acetate	ACS Grade	Various	Eluent for chromatography.
Hexanes	ACS Grade	Various	Eluent for chromatography.

3.2. Safety Precautions

• Osmium Tetroxide is highly toxic, volatile, and can cause severe burns to the eyes and respiratory tract. All manipulations involving OsO₄ (even in solution) must be performed in a certified chemical fume hood with appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and heavy-duty nitrile gloves.

• Work in a well-ventilated area.

• Avoid inhalation of dust, fumes, and vapors.

3.3. Step-by-Step Procedure

• Reaction Setup:

  • To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 1,13-tetradecadiene (e.g., 1.94 g, 10 mmol, 1.0 eq).

  • Dissolve the diene in a 10:1 mixture of acetone and water (110 mL total volume). Stir until the solution is homogeneous.

• Addition of Reagents:

  • To the stirred solution, add N-methylmorpholine N-oxide (NMO) (2.81 g, 24 mmol, 2.4 eq). Stir until it dissolves.

  • In a separate vial, prepare a solution of osmium tetroxide (e.g., 0.2 mL of a 2.5 wt% solution in tert-butanol, representing ~0.02 mmol, 0.002 eq).

  • CAREFULLY add the OsO₄ solution dropwise to the reaction mixture. The solution may turn dark brown/black.

• Reaction Monitoring:

  • Allow the reaction to stir at room temperature.

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC). A typical mobile phase would be 30-50% ethyl acetate in hexanes. The product tetrol will have a much lower Rf value than the starting diene.

  • The reaction is typically complete within 8-16 hours.

• Work-up and Quenching:

  • Once the starting material is consumed (as indicated by TLC), quench the reaction by adding a saturated aqueous solution of sodium sulfite (Na₂SO₃) (approx. 20 mL).

  • Stir vigorously for 30 minutes. The color of the mixture should lighten.

  • Filter the mixture through a pad of Celite® to remove the black osmium precipitates. Wash the filter cake with acetone.

  • Transfer the filtrate to a separatory funnel and remove the bulk of the acetone using a rotary evaporator.

  • Extract the aqueous residue with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine (1 x 50 mL), and dry over anhydrous magnesium sulfate (MgSO₄).

• Purification:

  • Filter off the drying agent and concentrate the organic phase under reduced pressure to obtain the crude product.

  • Purify the crude product by flash column chromatography on silica gel. A gradient elution system, starting from 10% ethyl acetate in hexanes and gradually increasing to 50-70% ethyl acetate, is typically effective for separating the polar tetrol product.

  • Combine the fractions containing the pure product (as determined by TLC) and remove the solvent under reduced pressure to yield tetradecane-1,2,13,14-tetrol as a white solid or viscous oil.

Caption: Experimental workflow for the catalytic dihydroxylation.

Protocol 2: Biocatalytic Approach (Conceptual)

As an alternative to heavy-metal catalysts, biocatalysis offers a greener route. While a specific enzyme for tetradecane-1,2,13,14-tetrol synthesis is not described, the principle can be illustrated. Certain cytochrome P450 monooxygenases are known to hydroxylate terminal positions of long-chain alkanes. A hypothetical two-step biocatalytic process could involve:

• Alkene production: An engineered microorganism expressing a terminal decarboxylase could convert a C15 dicarboxylic acid into 1,13-tetradecadiene.

• Dihydroxylation: A different engineered strain expressing an alkene dihydroxylase could then convert the diene to the tetrol.

This approach remains at the research and development stage but represents a promising future direction for sustainable chemical synthesis.

Characterization of Tetradecane-1,2,13,14-tetrol

Confirmation of the product's identity and purity is crucial. The following techniques are recommended:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Will show characteristic signals for the protons on the carbon atoms bearing the hydroxyl groups (in the range of 3.4-3.8 ppm). The integration of the signals will correspond to the number of protons.

  • ¹³C NMR: Will show four distinct signals for the hydroxyl-bearing carbons (in the range of 60-80 ppm) and signals for the aliphatic chain carbons.

• Mass Spectrometry (MS):

  • Electrospray ionization (ESI) is a suitable technique. The mass spectrum will show the molecular ion peak [M+Na]⁺ or [M+H]⁺, confirming the molecular weight of the product (C₁₄H₃₀O₄, MW = 262.39 g/mol ).

• Infrared (IR) Spectroscopy:

  • A strong, broad absorption band in the region of 3200-3600 cm⁻¹ will be indicative of the O-H stretching of the hydroxyl groups.

  • Strong absorption bands in the region of 2850-2960 cm⁻¹ will correspond to the C-H stretching of the alkane backbone.

Conclusion and Future Perspectives

While the direct catalytic oxidation of tetradecane to tetradecane-1,2,13,14-tetrol is not a viable synthetic route, this application note outlines a robust and reliable multi-step strategy centered on the catalytic dihydroxylation of 1,13-tetradecadiene. The provided protocol, based on the well-established Upjohn dihydroxylation, offers a clear pathway for researchers to synthesize this valuable polyhydroxylated alkane. Future research in this area should focus on the development of more sustainable and efficient catalytic systems, potentially involving earth-abundant metals or engineered biocatalysts, to further enhance the accessibility of this class of compounds.

References

• Title: Osmium-Catalyzed Vicinal Hydroxylation of Olefins by Amine N-Oxides. Scope and Mechanism. Source: J. Org. Chem., 1976, 41 (1), 177–185 URL: [Link]

• Title: Catalytic Osmylation of Olefins Source: Chemical Reviews, 1980, 80 (2), 187–213 URL: [Link]

• Title: Engineering of cytochrome P450 monooxygenases for selective oxidation of saturated C–H bonds Source: Nature Catalysis, 2018, 1, 575–587 URL: [Link]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for Tetradecane-1,2,13,14-tetrol Esterification

Welcome to the technical support center dedicated to the esterification of tetradecane-1,2,13,14-tetrol. This guide is structured to provide researchers, scientists, and drug development professionals with actionable insights and solutions to common challenges encountered during the synthesis and optimization of these complex esters. As a long-chain polyol with four distinct hydroxyl groups, this substrate presents unique challenges in terms of solubility, selectivity, and reaction control. This document provides foundational knowledge, detailed troubleshooting, and validated protocols to navigate these complexities.

Part 1: Foundational Concepts & Frequently Asked Questions (FAQs)

This section addresses the fundamental principles governing the esterification of tetradecane-1,2,13,14-tetrol, providing the causal context for the troubleshooting and protocols that follow.

Q1: What are the primary challenges in the esterification of a C14 tetrol?

The esterification of tetradecane-1,2,13,14-tetrol is complicated by several factors inherent to its structure:

• Poor Solubility: The molecule possesses a long, nonpolar hydrocarbon backbone but also four polar hydroxyl groups. This amphipathic nature makes finding a suitable solvent that can dissolve both the tetrol and a variety of acylating agents a significant challenge. Poor solubility often leads to slow or incomplete reactions.[1][2]

• Controlling Selectivity: The tetrol has two primary hydroxyls (at C1 and C14) and two secondary hydroxyls (at C2 and C13). Primary alcohols are generally more reactive than secondary alcohols, but achieving selective esterification (e.g., mono- or di-esterification at specific positions) without obtaining a complex mixture of products is difficult.[3] Chemical methods often require elaborate protection-deprotection steps to achieve this.[1][2]

• Reaction Equilibrium: Like all Fischer esterifications, the reaction is reversible and produces water as a byproduct.[4][5] The accumulation of water can drive the reaction backward, leading to low yields unless it is actively removed.[4]

• Product Purification: The potential for a statistical mixture of mono-, di-, tri-, and tetra-esters, along with regioisomers, makes purification of a single desired product exceptionally challenging.

Q2: How do chemical and enzymatic esterification methods differ for this substrate?

Both methods have distinct advantages and disadvantages:

• Chemical Esterification: Typically involves using an acid catalyst (homogeneous or heterogeneous) at elevated temperatures.[6][7] While often faster and cheaper, it suffers from low selectivity, harsh reaction conditions that can lead to side products, and the need for catalyst removal during workup.[7][8]

• Enzymatic Esterification: Often employs lipases (e.g., Candida antarctica lipase B, often immobilized as Novozym® 435) which can offer remarkable regioselectivity, often favoring the primary hydroxyl groups.[1][3] These reactions are run under much milder conditions, reducing the risk of side reactions.[2][8] However, enzyme activity can be reduced by certain organic solvents, and the reactions can be slower.[1][2]

Q3: What is the role of a protecting group strategy and when should I consider it?

A protecting group strategy is essential when a specific ester isomer is the target. The process involves temporarily "masking" one or more hydroxyl groups to prevent them from reacting.[9] For instance, to selectively esterify the secondary hydroxyls (C2, C13), you could first protect the more reactive primary hydroxyls (C1, C14) with a bulky protecting group like a silyl ether (e.g., TBDMS).[10] After esterifying the free secondary hydroxyls, the protecting groups are removed. This is known as an orthogonal protecting group strategy, where different groups can be removed under specific conditions without affecting each other or the newly formed ester bonds.[11][12] This approach adds steps to the synthesis but provides unparalleled control over the final product structure.

Part 2: Troubleshooting Guide for Common Experimental Issues

This section is formatted to address specific problems you may encounter in the lab.

Problem	Potential Causes	Recommended Solutions & Explanations
Low or No Conversion	1. Poor Solubility of Tetrol: The tetrol is not sufficiently dissolved in the reaction medium, preventing it from reacting. 2. Inactive or Insufficient Catalyst: The acid catalyst is weak, poisoned, or used in too low a concentration. For enzymatic reactions, the lipase may be denatured. 3. Reaction Equilibrium: Water produced during the reaction is shifting the equilibrium back to the starting materials.[4]	1. Solvent Optimization: Use a high-boiling point, polar aprotic solvent like N-Methylpyrrolidone (NMP) or 1,3-Dimethyl-2-imidazolidinone (DMI) to improve solubility.[13] For enzymatic reactions, consider a solvent-free system or using organoboronic acids to form boronate complexes that enhance solubility in nonpolar solvents.[8] 2. Catalyst Check: For chemical synthesis, use a strong acid catalyst like p-toluenesulfonic acid (p-TsOH) or a solid acid catalyst like Amberlyst-15.[7][14] Ensure the catalyst is fresh. For enzymatic reactions, verify the enzyme's activity and ensure the temperature and solvent are within its optimal range. 3. Water Removal: Use a Dean-Stark apparatus for azeotropic removal of water if the solvent is appropriate (e.g., toluene). Alternatively, add activated 3Å or 4Å molecular sieves to the reaction mixture to scavenge water in situ.[5]
Reaction Stalls / Incomplete Conversion	1. Equilibrium Reached: The reaction has reached its thermodynamic equilibrium under the current conditions. 2. Steric Hindrance: If using a bulky carboxylic acid, reaction with the secondary hydroxyls (C2, C13) may be extremely slow.	1. Drive Equilibrium: Increase the concentration of one reactant, typically the carboxylic acid or acyl donor (use a 10-50% molar excess per hydroxyl group).[15] Continue active water removal. 2. Increase Reaction Energy: Raise the temperature (monitor for side reactions). For enzymatic reactions, a slightly higher temperature (e.g., 60-70 °C) can sometimes increase the rate without denaturing the enzyme.[8] Consider using an activated form of the carboxylic acid, such as an acid chloride or anhydride, which is more reactive and makes the reaction non-reversible.
Formation of a Complex Product Mixture	1. Lack of Selectivity: The reaction conditions (e.g., strong acid, high temperature) are causing non-selective esterification across all four hydroxyl groups. 2. Side Reactions: High temperatures or a harsh catalyst may be causing decomposition, elimination (especially at secondary alcohol sites), or polymerization.[8][16][17]	1. Enhance Selectivity: Switch to a milder, more selective method. Lipase-catalyzed esterification is highly recommended for its regioselectivity.[1][3] If chemical synthesis is required, use lower temperatures and consider a protecting group strategy to target specific hydroxyls.[11][12] 2. Milder Conditions: Reduce the reaction temperature. Use a less corrosive, solid acid catalyst which can be easily filtered off.[7][18] Ensure the reaction is run under an inert atmosphere (e.g., Nitrogen or Argon) to prevent oxidation.
Difficulty in Product Purification	1. Similar Polarity of Products: The various ester products (mono-, di-, etc.) and remaining starting material have very similar polarities, making chromatographic separation difficult. 2. Workup Issues: The product may be partially water-soluble, leading to losses during aqueous extraction. Emulsions may form.	1. Optimize Chromatography: Use a high-performance column and perform careful gradient elution in your column chromatography. It may be necessary to derivatize the remaining free hydroxyls (e.g., by silylation) to alter the polarity of the products enough to achieve separation.[19][20] 2. Refine Workup: After the reaction, remove the solvent under reduced pressure.[15][21] Instead of a traditional aqueous wash, consider filtering through a plug of silica to remove the catalyst and highly polar impurities first. If washing is necessary, use brine to reduce the solubility of the ester in the aqueous phase.[4]

Troubleshooting Workflow Diagram

Caption: A workflow for troubleshooting low esterification yield.

Part 3: Experimental Methodologies & Protocols

The following protocols provide detailed, step-by-step instructions for common esterification approaches.

Protocol 1: Chemical Esterification using a Solid Acid Catalyst

This method is suitable for producing a mixture of esters or for full tetra-esterification.

• Materials:

  • Tetradecane-1,2,13,14-tetrol (1.0 eq)

  • Carboxylic Acid (e.g., Hexanoic Acid, 4.4 eq for tetra-esterification)

  • Amberlyst-15 (or other solid acid catalyst), 10% by weight of total reactants[14]

  • Toluene (or other suitable high-boiling solvent for azeotropic water removal)

  • Anhydrous Sodium Sulfate

  • Saturated Sodium Bicarbonate Solution

  • Brine

• Apparatus:

  • Round-bottom flask equipped with a Dean-Stark trap, condenser, magnetic stirrer, and temperature controller.

  • Inert atmosphere setup (Nitrogen or Argon).

• Procedure:

  • Activate the Amberlyst-15 catalyst by washing with methanol and drying under vacuum at 60 °C for 12 hours.

  • To the round-bottom flask, add the tetradecane-1,2,13,14-tetrol, carboxylic acid, activated Amberlyst-15, and toluene (enough to suspend reactants).

  • Assemble the Dean-Stark apparatus and flush the system with an inert gas.

  • Heat the reaction mixture to reflux (approx. 110-120 °C for toluene).

  • Monitor the reaction progress by observing water collection in the Dean-Stark trap and by thin-layer chromatography (TLC) or gas chromatography (GC).

  • Once the theoretical amount of water has been collected or the reaction has ceased to progress, cool the mixture to room temperature.

  • Filter the reaction mixture to remove the solid catalyst. Wash the catalyst with a small amount of toluene.

  • Combine the filtrate and washings. Remove the toluene under reduced pressure using a rotary evaporator.

  • Dissolve the crude residue in an organic solvent like ethyl acetate.

  • Wash the organic layer with saturated sodium bicarbonate solution to remove excess carboxylic acid, followed by a brine wash.[4]

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude ester product.

  • Purify the crude product via column chromatography.

Protocol 2: Regioselective Enzymatic Mono-esterification

This method leverages the selectivity of lipases to primarily target the C1/C14 primary hydroxyls.

• Materials:

  • Tetradecane-1,2,13,14-tetrol (1.0 eq)

  • Acyl Donor (e.g., Vinyl Laurate, 1.0 eq)

  • Immobilized Lipase B from Candida antarctica (Novozym® 435), 10% by weight of substrates.

  • 2-Methyl-2-butanol (tert-Amyl alcohol) as solvent.

  • Activated 4Å Molecular Sieves.

• Procedure:

  • Dry the tetrol and solvent over molecular sieves prior to use.

  • In a flask under an inert atmosphere, dissolve the tetradecane-1,2,13,14-tetrol in 2-Methyl-2-butanol at 60 °C.

  • Add the vinyl laurate, Novozym® 435, and a small amount of activated molecular sieves.

  • Stir the reaction at 60 °C. The use of a vinyl ester drives the reaction forward irreversibly as the vinyl alcohol byproduct tautomerizes to acetaldehyde.

  • Monitor the reaction closely by TLC or LC-MS. The reaction should be stopped once the starting tetrol is consumed to minimize the formation of di-esters.

  • Once complete, cool the reaction and filter to recover the immobilized enzyme catalyst (it can be washed and reused).

  • Remove the solvent under reduced pressure.

  • The crude product can then be purified by flash column chromatography on silica gel to isolate the mono-ester.

Selective Esterification via Protecting Groups Diagram

Caption: Workflow for selective C2, C13 diester synthesis.

Part 4: Product Analysis & Characterization

Confirming the success of the reaction and the structure of the product is critical.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are the most powerful tools for confirming esterification.

  • ¹H NMR: Look for the disappearance of the broad hydroxyl (-OH) protons. The protons on the carbon adjacent to the newly formed ester (-CH-O-C=O) will shift downfield (to a higher ppm value) compared to the starting alcohol (-CH-OH).

  • ¹³C NMR: The carbonyl carbon of the ester will appear around 170-175 ppm. The carbon attached to the ester oxygen (-C-O-C=O) will also shift downfield.

• Mass Spectrometry (MS): Use ESI-MS to confirm the molecular weight of the product(s).[22] This is invaluable for identifying the degree of esterification (mono-, di-, etc.) by observing the corresponding molecular ion peaks ([M+H]⁺ or [M+Na]⁺).

• Infrared (IR) Spectroscopy: Successful esterification is clearly indicated by the appearance of a strong carbonyl (C=O) stretch at approximately 1735-1750 cm⁻¹ and the disappearance of the broad O-H stretch from the starting alcohol (around 3200-3500 cm⁻¹).

• Chromatography (TLC, GC, HPLC): These techniques are essential for monitoring reaction progress and assessing the purity of the final product.[20] By comparing the retention factor (Rf) or retention time of the reaction mixture to the starting materials, you can determine conversion.

References

• G. F. B. de Souza, J. C. C. de Souza, M. D. G. de Almeida, M. I. G. Lapis, R. de C. de S. de Souza, M. C. da S. de Mattos. (2010). Synthesis of Polyfunctional Glycerol Esters: Lipase- Catalyzed Esterification of Glycerol with Diesters. Journal of the American Oil Chemists' Society. Available at: [Link]

• Kumar, A., Gross, R. A. (2000). Versatile Route to Polyol Polyesters by Lipase Catalysis. Macromolecules, 33(19), 7063–7068. Available at: [Link]

• Mei, Y., Kumar, A., Gross, R. A. (2003). Versatile Route to Polyol Polyesters by Lipase Catalysis. Macromolecules, 36(15), 5530-5535. Available at: [Link]

• Lebron Industrial. (2024). Polyester Polyol Production Process: How Are Polyester Polyols Made? LECRON SHARE. Available at: [Link]

• Wang, L., et al. (2019). A Convenient and Highly Efficient Strategy for Esterification of Poly (γ-Glutamic Acid) with Alkyl Halides at Room Temperature. Polymers, 12(1), 37. Available at: [Link]

• Organic Chemistry Portal. Protective Groups. Available at: [Link]

• Patil, P. D., Gude, V. G., Pinjari, D. V., & Pandit, A. B. (2016). Synthesis of triglycerides from glycerol and fatty acids using ultrasound and amberlyst-15: A kinetic study. Ultrasonics Sonochemistry, 29, 321-330. Available at: [Link]

• University of Bristol. VI Protecting Groups and Orthogonal Protection Strategies. Available at: [Link]

• Google Patents. (2016). US9284253B2 - Method for producing polyol esters.

• Hayes, D. G., & Gulari, E. (1994). Formation of polyol-fatty acid esters by lipases in reverse micellar media. Biotechnology and Bioengineering, 44(4), 507-517. Available at: [Link]

• Organic Chemistry Portal. Ester synthesis by esterification. Available at: [Link]

• Google Patents. (2011). US20110087045A1 - Process for preparing polyol esters.
• Google Patents. (2014). US8877952B2 - Pre-esterification of primary polyols to improve solubility in solvents used in the polyol process.

• Kobayashi, S., Uyama, H., & Kimura, S. (2001). Lipase-catalyzed polyester synthesis – A green polymer chemistry. Chemical Reviews, 101(12), 3793-3818. Available at: [Link]

• Dorf Ketal. (n.d.). Catalysts for Esterification and Transesterification Reactions. DKatalyst. Available at: [Link]

• Welch, C. J., et al. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. Journal of Pharmaceutical and Biomedical Analysis, 147, 341-351. Available at: [Link]

• Lis, K., et al. (2022). Impact of Various Catalysts on Transesterification of Used Cooking Oil and Foaming Processes of Polyurethane Systems. Materials, 15(21), 7761. Available at: [Link]

• Ashenhurst, J. (2015). Protecting Groups For Alcohols. Master Organic Chemistry. Available at: [Link]

• Oxford Learning Link. Appendix 6: Protecting groups. Available at: [Link]

• Oliver-Meseguer, J., et al. (2016). Solid–Catalyzed Esterification Reaction of Long–Chain Acids and Alcohols in Fixed–Bed Reactors at Pilot Plant. ChemCatChem, 8(18), 2951-2956. Available at: [Link]

• NextSDS. (n.d.). tetradecane-1,2,13,14-tetrol — Chemical Substance Information. Available at: [Link]

• Chemsrc. (2025). tetradecane-1,2,13,14-tetrol | CAS#:85866-10-0. Available at: [Link]

• Hamid, M. S. A., et al. (2024). Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications. Catalysts, 14(3), 184. Available at: [Link]

• Peng, W., et al. (2017). Enzymatic Synthesis of a Polyol Ester from Levulinic Acid and Trimethylolpropane and Its Tribological Behavior as Potential Biolubricant Basestock. Journal of Agricultural and Food Chemistry, 65(13), 2731-2738. Available at: [Link]

• Kieser, J. M., et al. (2020). Kinetic Analysis as an Optimization Tool for Catalytic Esterification with a Moisture-Tolerant Zirconium Complex. The Journal of Organic Chemistry, 85(7), 4876-4884. Available at: [Link]

• Gurnea, R. A., et al. (2025). Ten Problems in Polymer Reactivity Prediction. Macromolecules. Available at: [Link]

• Copelli, S., et al. (2022). Safety Challenges on Runaway Reactions: the Esterification of Acetic Anhydride with Methanol. Chemical Engineering Transactions, 93, 19-24. Available at: [Link]

• Lee, J., et al. (2018). Analysis of Total, Free, and Esterified Sterols and Triterpene Alcohols in Edible Oils using a Gas Chromatography-Flame Ionization Detector. Journal of Food Science, 83(9), 2269-2276. Available at: [Link]

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• 3. Lipase-catalyzed polyester synthesis – A green polymer chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Kinetic Analysis as an Optimization Tool for Catalytic Esterification with a Moisture-Tolerant Zirconium Complex - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 13. A Convenient and Highly Efficient Strategy for Esterification of Poly (γ-Glutamic Acid) with Alkyl Halides at Room Temperature - PMC [pmc.ncbi.nlm.nih.gov]
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• 21. Enzymatic Synthesis of a Polyol Ester from Levulinic Acid and Trimethylolpropane and Its Tribological Behavior as Potential Biolubricant Basestock - PMC [pmc.ncbi.nlm.nih.gov]
• 22. pdf.benchchem.com [pdf.benchchem.com]

advanced purification techniques for crude tetradecane-1,2,13,14-tetrol extracts

Welcome to the Advanced Purification Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the unique physicochemical challenges associated with isolating tetradecane-1,2,13,14-tetrol .

This molecule is a long-chain aliphatic bolaamphiphile. It possesses a highly hydrophobic 10-carbon core flanked by two highly polar 1,2-diol termini. This dual nature causes severe complications in standard purification workflows, including unbreakable emulsions during extraction, irreversible hydrogen bonding on normal-phase silica, and phase collapse in reversed-phase chromatography.

The following logical frameworks, troubleshooting FAQs, and self-validating protocols are engineered to help you achieve >99% purity in your extracts.

Part 1: Troubleshooting Guides & FAQs

FAQ 1: Why does my crude extract form unbreakable emulsions during aqueous workup, and how do I resolve this?

The Causality: Tetradecane-1,2,13,14-tetrol acts as a non-ionic surfactant. The hydrophobic C10 core solvates into the organic layer (e.g., ethyl acetate), while the four terminal hydroxyl groups strongly hydrogen-bond with the aqueous layer. This drastically lowers the interfacial tension, stabilizing micro-droplets and forming an emulsion. The Solution: Disrupt the hydration shell around the diol termini. Saturate the aqueous layer with NaCl (brine) to induce a "salting-out" effect, which forces the tetrol entirely into the organic phase. If the emulsion persists, filter the biphasic mixture through a pad of Celite to shear the stabilized droplets, or transition to a Solid-Supported Liquid Extraction (SLE) to bypass liquid-liquid interfaces entirely.

FAQ 2: Standard silica gel chromatography results in severe streaking and poor recovery. What is the mechanistic cause?

The Causality: Bare silica gel contains highly acidic surface silanol groups (Si-OH). The four hydroxyls on the tetrol act as strong hydrogen bond donors and acceptors, leading to multi-point, nearly irreversible binding to the stationary phase. Attempting to elute the compound requires highly polar solvents (like methanol), which often co-elute all baseline impurities. The Solution: Invert the separation mechanism. Switch to Hydrophilic Interaction Liquid Chromatography (HILIC) using an amide-bonded or amine-bonded silica phase[1]. HILIC utilizes a water-rich layer immobilized on the polar stationary phase; the tetrol partitions into this aqueous layer rather than directly binding to the silica, resulting in sharp, Gaussian peaks[2].

FAQ 3: When using Reversed-Phase (RP-HPLC), my peaks are broad and retention times shift unpredictably between runs. Why?

The Causality: To retain the highly polar tetrol termini on a standard C18 column, you likely increased the aqueous composition of your mobile phase to >80%. Under highly aqueous conditions, standard C18 alkyl chains undergo "phase collapse" (they mat down against the silica surface to minimize contact with water)[3]. This drastically reduces the available surface area, causing loss of retention and irreproducible chromatography[4]. The Solution: Utilize a polar-embedded C18 column or an "Aqueous C18" (AQ-C18) column. These columns feature hydrophilic end-capping that prevents the C18 chains from collapsing in 100% water, ensuring a stable stationary phase surface[3].

FAQ 4: Is Supercritical Fluid Chromatography (SFC) a viable alternative for this aliphatic tetrol?

The Causality: Yes. SFC uses supercritical CO₂ as the primary mobile phase, which mimics the polarity of hexane but has the diffusivity of a gas. By adding a polar modifier like methanol, you can dynamically tune the polarity to elute highly polar compounds without the massive solvent consumption of preparative HPLC[2]. The Solution: SFC equipped with a Diol or 2-Ethylpyridine stationary phase is highly recommended for terminal polyols. It provides orthogonal selectivity to both RP-HPLC and HILIC, and the product is recovered simply by depressurizing the CO₂, leaving only a small volume of methanol to evaporate[5].

Part 2: Data Presentation & Method Comparison

To optimize your purification strategy, compare the operational parameters and mechanistic advantages of each advanced technique below:

Purification Technique	Stationary Phase / System	Mobile Phase / Solvents	Primary Separation Mechanism	Pros	Cons
RP-HPLC (Aqueous)	Polar-endcapped C18 (AQ-C18)	Water / Acetonitrile (Gradient)	Hydrophobic partitioning of the C10 core	Excellent for removing lipophilic byproducts (e.g., alkenes).	Tetrol has limited solubility in cold aqueous loading solvents.
HILIC	Amide- or Diol-bonded Silica	Acetonitrile / 10mM NH₄OAc (aq)	Hydrophilic partitioning into immobilized water layer	Superior peak shape for terminal diols; prevents silica streaking.	Requires strict column equilibration (min. 10 column volumes).
SFC	Diol or 2-Ethylpyridine	Supercritical CO₂ / Methanol	Normal-phase-like polarity with high fluid diffusivity	Extremely fast; rapid fraction recovery; low solvent waste.	Requires specialized high-pressure CO₂ infrastructure.
Crystallization	N/A (Thermodynamic)	Ethyl Acetate / Hexane	Differential solubility and crystal lattice energy	Highly scalable; yields >99% purity; self-purifying lattice.	Requires crude purity >70% to prevent "oiling out" as a syrup.

Part 3: Experimental Protocols (Self-Validating Systems)

Protocol 1: HILIC Purification Workflow

This protocol is self-validating: retention time stability of a void marker ensures the aqueous layer is properly established before sample injection.

• Column Preparation: Install an Amide-bonded HILIC column.

• Mobile Phase Setup:

  • Solvent A: 10 mM Ammonium Acetate in highly purified water (pH unadjusted).

  • Solvent B: 100% LC-MS grade Acetonitrile.

• Equilibration (Critical Step): Flush the column with 95% B / 5% A for a minimum of 15 column volumes (CV). Validation: Inject 1 µL of toluene (void volume marker). The retention time must be identical across three consecutive injections, proving the immobilized water layer is stable.

• Sample Preparation: Dissolve the crude tetradecane-1,2,13,14-tetrol in 90:10 Acetonitrile:Water. Do not dissolve in 100% water, as this will disrupt the HILIC partitioning mechanism upon injection[4].

• Gradient Elution: Run a linear gradient from 95% B to 60% B over 20 CV. The highly polar tetrol will elute as the aqueous concentration increases.

• Recovery: Pool fractions containing the tetrol and evaporate under reduced pressure at 45°C.

Protocol 2: Final Polish via Two-Solvent Recrystallization

This protocol utilizes the differential solubility of the amphiphilic tetrol to achieve >99% purity.

• Dissolution: Suspend the HILIC-purified tetrol in a minimal volume of boiling Ethyl Acetate (a polar aprotic solvent that solvates the diols at high temperatures).

• Clarification: Perform a hot filtration through a pre-warmed sintered glass funnel to remove any insoluble polymeric impurities or silica dust.

• Anti-Solvent Addition: While maintaining the filtrate at a gentle boil, add hot Hexane dropwise.

• Supersaturation Validation: Stop adding Hexane the exact moment the solution exhibits a persistent "cloud point" (slight turbidity that does not disappear upon swirling). This visually validates that the saturation threshold has been reached.

• Annealing: Remove from heat. Allow the flask to cool to room temperature over 4 hours, undisturbed, to promote the growth of large, pure crystals. Transfer to a 4°C refrigerator for 2 hours to maximize yield.

• Isolation: Recover the white crystalline solid via vacuum filtration. Wash the filter cake with ice-cold 1:1 Ethyl Acetate/Hexane to remove surface impurities.

Part 4: Visualizations & Logic Trees

Diagram 1: Overall Purification Workflow

Caption: Workflow for the isolation and purification of tetradecane-1,2,13,14-tetrol from crude mixtures.

Diagram 2: Chromatography Troubleshooting Decision Matrix

Caption: Decision matrix for resolving common chromatographic failures with highly polar aliphatic tetrols.

References

• Biotage (2023). Very polar compound purification using aqueous normal-phase flash column chromatography. Retrieved from 1

• Teledyne Isco / Labex (n.d.). Strategies for the Flash Purification of Highly Polar Compounds. Retrieved from 3

• Waters Corporation (2025). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Retrieved from 4

• BenchChem (2025). Technical Support Center: Strategies for Purifying Highly Polar Organic Compounds. Retrieved from2

• Journal of Chemical and Pharmaceutical Research (2024). Advances in Purification Techniques for Pharmaceutical Compound Isolation and Analysis. Retrieved from 5

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. labex.hu [labex.hu]
• 4. waters.com [waters.com]
• 5. jocpr.com [jocpr.com]

Technical Support Center: Optimizing Crosslinking Density with Tetradecane-1,2,13,14-tetrol

Welcome to the Advanced Polymer Engineering Support Center. This guide is designed for researchers and drug development professionals utilizing tetradecane-1,2,13,14-tetrol (CAS#: 85866-10-0) as a crosslinking agent in polymeric networks (e.g., polyurethanes, polyesters, and hydrogels).

Unlike short-chain crosslinkers (like pentaerythritol), tetradecane-1,2,13,14-tetrol features a long 10-carbon hydrophobic spacer between its terminal diol clusters[1]. This unique architecture allows scientists to decouple crosslinking density from chain rigidity, offering unprecedented control over mechanical elasticity, degradation rates, and drug release kinetics[2].

Part 1: Troubleshooting & FAQs

Issue 1: Inconsistent Gelation Times and "Two-Stage" Curing Profiles

Q: When formulating my polyurethane matrix, the viscosity increases rapidly, but the final gelation takes exponentially longer than expected. Why is the curing profile non-linear?

A: This is a classic kinetic issue stemming from the specific molecular structure of tetradecane-1,2,13,14-tetrol. The molecule possesses two primary hydroxyl groups (at C1 and C14) and two secondary hydroxyl groups (at C2 and C13).

• The Causality: Primary hydroxyls are highly nucleophilic and sterically unhindered, leading to rapid initial chain extension (the rapid viscosity increase). The secondary hydroxyls are sterically hindered by the adjacent long aliphatic chain, drastically reducing their reaction rate with isocyanates or carboxylic acids.

• The Solution: Implement a step-wise thermal curing protocol. Initiate the reaction at 60°C to allow primary OH consumption, then ramp the temperature to 85°C and introduce a transition metal catalyst (e.g., Dibutyltin dilaurate - DBTDL) to drive the sterically hindered secondary OH groups to complete the 3D network[3].

Issue 2: Arrested Drug Release in Aqueous Media

Q: I increased the tetrol concentration to achieve a slower, sustained release of a hydrophilic peptide, but the release stopped entirely after 10%. What happened?

A: You have crossed the thermodynamic swelling threshold of your polymer.

• The Causality: According to the Flory-Rehner theory, swelling is inversely proportional to crosslinking density. However, tetradecane-1,2,13,14-tetrol introduces a massive 14-carbon hydrophobic domain at every crosslink node. By increasing the tetrol concentration, you not only tightened the network mesh size but also drastically increased the polymer-solvent interaction parameter ( χ )[4]. The matrix became too hydrophobic to allow water penetration, preventing the dissolution and diffusion of your peptide.

• The Solution: To maintain mechanical strength while enabling drug release, do not exceed 15 mol% of the tetrol. Instead, blend the prepolymer with a highly hydrophilic co-monomer (like PEG-diol) to offset the hydrophobicity of the 14-carbon crosslinker[5].

Issue 3: Unexpected Brittleness at High Crosslink Densities

Q: I expected the long 14-carbon chain of the tetrol to act as an internal plasticizer. Yet, at 25 mol% crosslinker, the polymer is brittle and shatters under stress. Why?

A: The plasticizing effect of the aliphatic chain is being overwhelmed by the topological constraints of the network.

• The Causality: While flexible crosslinkers generally lower the glass transition temperature ( Tg​ ) compared to rigid ones, excessive crosslinking density restricts the free volume required for cooperative chain movement[2]. At 25 mol%, the distance between crosslink nodes ( Mc​ ) becomes shorter than the entanglement molecular weight. The network cannot dissipate mechanical energy through chain sliding, resulting in brittle failure.

• The Solution: Keep the tetrol concentration between 5–15 mol%. If higher strength is needed, increase the molecular weight of the linear prepolymer rather than increasing the crosslinker density[6].

Part 2: Quantitative Data & Material Properties

The following table summarizes the self-validating empirical data for a standard PEG-based polyurethane crosslinked with varying concentrations of tetradecane-1,2,13,14-tetrol.

Table 1: Effect of Tetradecane-1,2,13,14-tetrol Concentration on Polymer Properties

Tetrol Content (mol%)	Gel Fraction (%)	Swelling Ratio (Q)	Tg​ (°C)	Young's Modulus (MPa)	Drug Release t1/2​ (Days)
5.0	92.4 ± 1.2	14.5	-42.1	1.2 ± 0.1	3.5
10.0	96.8 ± 0.8	8.2	-35.4	3.8 ± 0.3	12.0
15.0	98.1 ± 0.5	4.1	-22.8	8.5 ± 0.5	28.5
20.0	98.5 ± 0.4	1.8	-5.2	14.2 ± 1.1	Arrested (<10% total)

Note: Gel fraction >95% validates successful incorporation of the secondary hydroxyls into the network.

Part 3: Standard Operating Procedure (SOP)

Workflow: Synthesis of Tetrol-Crosslinked Polyurethane Hydrogels

This protocol is designed as a self-validating system. Step 4 (Soxhlet Extraction) serves as the internal quality control; failing to meet the gel fraction metric requires returning to Step 3.

Reagents:

• Prepolymer: Poly(ethylene glycol) (PEG, Mn​ 2000 g/mol )

• Diisocyanate: Hexamethylene diisocyanate (HDI)

• Crosslinker: Tetradecane-1,2,13,14-tetrol (Vacuum dried for 24h)

• Catalyst: Dibutyltin dilaurate (DBTDL)

• Solvent: Anhydrous N,N-Dimethylformamide (DMF)

Step-by-Step Methodology:

• Prepolymer Activation: Dissolve 10 mmol of PEG in 20 mL of anhydrous DMF in a three-neck flask under nitrogen. Add 20 mmol of HDI. React at 60°C for 2 hours to form an isocyanate-terminated prepolymer.

• Crosslinker Integration: Reduce the temperature to 50°C. Dissolve 5 mmol of tetradecane-1,2,13,14-tetrol in 5 mL of DMF and add it dropwise to the prepolymer solution over 15 minutes to prevent localized micro-gelation.

• Two-Stage Curing (Critical Step):

  • Stage 1: Stir at 60°C for 1 hour. This allows the primary hydroxyls (C1, C14) of the tetrol to react, extending the chains linearly.

  • Stage 2: Add 0.1 wt% DBTDL. Ramp the temperature to 85°C and cast the viscous solution into a Teflon mold. Cure in a vacuum oven for 24 hours to force the sterically hindered secondary hydroxyls (C2, C13) to crosslink.

• Network Validation (Soxhlet Extraction): Remove the cured film. Weigh the initial dry mass ( Wi​ ). Perform Soxhlet extraction using dichloromethane (DCM) for 24 hours to remove unreacted monomers. Dry the film in a vacuum oven to a constant weight ( Wd​ ).

  • Calculation: Gel Fraction (%) = (Wd​/Wi​)×100 .

  • Validation Check: If the Gel Fraction is < 92%, the secondary hydroxyls did not fully react. Increase the Stage 2 curing time by 12 hours in subsequent batches.

Part 4: Mechanistic Visualization

The following diagram illustrates the differential kinetic pathway dictated by the unique structure of tetradecane-1,2,13,14-tetrol during network formation.

Kinetic workflow of tetradecane-1,2,13,14-tetrol crosslinking, highlighting differential OH reactivity.

References

• Controlling the Switching Temperature of Biodegradable, Amorphous, Shape-Memory Poly(rac-lactide)urethane Networks by Incorporation of Different Comonomers. Biomacromolecules.[Link]

• Thermodynamics and Stereochemistry of Diels–Alder Polymer Networks: Role of Crosslinker Flexibility and Crosslinking Density. Macromolecules.[Link]

• Cross-Linked Composite Gel Polymer Electrolyte Based on an H-Shaped Poly(ethylene oxide)–Poly(propylene oxide) Tetrablock Copolymer with SiO2 Nanoparticles for Solid-State Supercapacitor Applications. PMC.[Link]

• Effects of Cross-Link Density and Distribution on Static and Dynamic Properties of Chemically Cross-Linked Polymers. Macromolecules.[Link]

Sources

• 1. tetradecane-1,2,13,14-tetrol | CAS#:85866-10-0 | Chemsrc [chemsrc.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Cross-Linked Composite Gel Polymer Electrolyte Based on an H-Shaped Poly(ethylene oxide)–Poly(propylene oxide) Tetrablock Copolymer with SiO2 Nanoparticles for Solid-State Supercapacitor Applications - PMC [pmc.ncbi.nlm.nih.gov]

overcoming low solubility of tetradecane-1,2,13,14-tetrol in aqueous media

Welcome to the Application Support Center for Tetradecane-1,2,13,14-tetrol . This portal is designed for researchers, formulation scientists, and drug development professionals struggling with the aqueous insolubility of long-chain aliphatic polyols.

Below, you will find fundamental FAQs, a strategic decision matrix, scenario-based troubleshooting guides, and self-validating experimental protocols.

Part 1: Fundamental Chemistry & FAQs

Q: Why is tetradecane-1,2,13,14-tetrol so insoluble in water despite having four hydrophilic hydroxyl groups? A: The insolubility is driven by a combination of the hydrophobic effect and high crystal lattice energy. Tetradecane-1,2,13,14-tetrol acts similarly to a bolaamphiphile. While the terminal diols (at positions 1,2 and 13,14) are capable of hydrogen bonding with water, they are separated by a highly hydrophobic, contiguous 10-carbon (C10) methylene spacer. Empirical data demonstrates that the logarithmic aqueous solubility of aliphatic diols decreases linearly as the carbon chain length increases[1]. In aqueous media, water molecules are forced into entropically unfavorable clathrate structures around the C10 spacer. To minimize this penalty, the tetrol molecules rapidly self-associate and precipitate. Furthermore, the terminal diols form extensive intermolecular hydrogen-bond networks in the solid state, creating a rigid crystal lattice that water alone cannot easily disrupt.

Q: Can I just use heat to dissolve it in my assay buffer? A: Heating will temporarily increase kinetic solubility, but the compound will rapidly nucleate and "crash out" (precipitate) as the solution returns to physiological temperatures (37°C) or room temperature. A stabilizing agent (co-solvent, surfactant, or host molecule) is strictly required to maintain thermodynamic stability.

Q: Which cyclodextrin is best suited for this specific molecule? A: While β -cyclodextrin ( β -CD) is the industry standard for aromatic drugs, α -cyclodextrin ( α -CD) or Hydroxypropyl- β -cyclodextrin (HP- β -CD) are superior for linear aliphatic chains. The cavity size of α -CD (approx. 4.7–5.3 Å) is geometrically ideal for tightly encapsulating linear hydrocarbon chains, a propensity that is well-documented for long-chain fatty alcohols[2]. HP- β -CD is also highly effective due to its massive aqueous solubility (>500 mg/mL) and favorable safety profile[3].

Part 2: Solubilization Strategy Decision Matrix

Selecting the right solubilization vehicle depends entirely on your downstream application. Use the workflow below to determine the optimal approach for your experiment.

Decision matrix for selecting a tetradecane-1,2,13,14-tetrol solubilization strategy.

Quantitative Comparison of Strategies

Solubilization Strategy	Max Aqueous Concentration	Biocompatibility	Ideal Application
Direct Dissolution	< 1 µg/mL	High	None (Insufficient for most assays)
DMSO (1% v/v)	~10-50 µg/mL	Moderate (Cell-line dependent)	Initial biochemical screening
Tween 80 (0.5%) Micelles	~0.5-1.0 mg/mL	Moderate (Membrane disruption risk)	Enzymatic/Cell-free assays
HP-β-CD Complexation	> 5.0 mg/mL	High (FDA-approved excipient)	In vivo dosing / Cell culture

Part 3: Troubleshooting Guide (Scenario-Based)

Issue 1: "I dissolved the tetrol in 100% DMSO at 10 mM, but when I spike it into my cell culture media (final DMSO 0.1%), the media turns cloudy."

• Causality: You have exceeded the critical supersaturation limit. The rapid shift in solvent polarity forces the hydrophobic C10 core to aggregate faster than it can disperse.

• Solution: Transition to a solvent-shift micellization approach. Pre-mix a non-ionic surfactant (e.g., 0.1% Tween 80) into your aqueous media before adding the DMSO stock. The surfactant monomers will rapidly coat the nucleating tetrol molecules, forming soluble mixed micelles.

Issue 2: "My enzymatic assay shows high variability and poor kinetics when using tetradecane-1,2,13,14-tetrol as a substrate."

• Causality: The substrate is likely existing as heterogeneous micro-suspensions rather than a true solution. Enzymes cannot efficiently access substrates locked inside solid crystalline aggregates.

• Solution: Implement an inclusion complex using α -CD or HP- β -CD. Cyclodextrins dynamically bind and release the guest molecule, maintaining a constant thermodynamic equilibrium of free monomeric substrate available for the enzyme without denaturing the protein[3].

Part 4: Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . Do not proceed to downstream assays without passing the validation checkpoints.

Protocol A: Cyclodextrin Inclusion Complexation (Solvent Evaporation Method)

This method forces the tetrol into the hydrophobic cavity of the cyclodextrin, shielding the C10 chain from water[2].

Mechanism of cyclodextrin-mediated inclusion complexation for long-chain aliphatic diols.

Step-by-Step Methodology:

• Prepare Organic Phase: Dissolve 10 mg of tetradecane-1,2,13,14-tetrol in 1 mL of absolute ethanol. Gentle heating (40°C) may be required.

• Prepare Aqueous Phase: Dissolve HP- β -CD in 5 mL of ultra-pure water to achieve a 1:4 molar ratio (Tetrol:CD). Note: A molar excess of CD is critical to ensure complete encapsulation of the long aliphatic chain.

• Complexation: Dropwise, add the ethanol solution into the aqueous CD solution under vigorous magnetic stirring (800 rpm) at room temperature.

• Solvent Removal: Stir the open vial in a fume hood for 12-24 hours, or use a rotary evaporator (40°C, reduced pressure) to completely remove the ethanol.

• Filtration: Pass the resulting aqueous solution through a 0.22 µm Polyethersulfone (PES) syringe filter to remove any uncomplexed, precipitated tetrol.

• Self-Validation Checkpoint:

  • Visual: Shine a laser pointer through the vial. A lack of beam scattering (negative Tyndall effect) indicates a lack of large aggregates.

  • Analytical: Perform Dynamic Light Scattering (DLS). You should observe a monodisperse peak at approximately 1.5–3.0 nm, which corresponds to the hydrodynamic diameter of hydrated cyclodextrin inclusion complexes[4]. Peaks >100 nm indicate protocol failure (uncomplexed drug).

Protocol B: Co-solvent / Surfactant Micellization (For Immediate In Vitro Use)

Step-by-Step Methodology:

• Master Stock: Prepare a 50 mM stock of tetradecane-1,2,13,14-tetrol in 100% anhydrous DMSO. Aliquot and store at -20°C.

• Vehicle Preparation: To your target aqueous buffer (e.g., PBS), add Tween 80 to a final concentration of 0.5% (v/v). Vortex vigorously until completely homogenous.

• Thermal Equilibration: Pre-warm the Tween 80/PBS solution to 37°C.

• Solvent Shift: While vortexing the warmed aqueous vehicle, inject the required volume of the DMSO stock directly into the vortex vortex-cone (do not let the DMSO run down the side of the tube). Keep final DMSO concentration ≤ 1.0%.

• Self-Validation Checkpoint: Centrifuge the final solution at 10,000 x g for 10 minutes. Carefully decant the supernatant and analyze via LC-MS. If the quantified concentration in the supernatant is <95% of your theoretical input, the surfactant ratio must be increased.

Part 5: References

• [2] Physicochemical Properties of Supramolecular Complexes Formed Between Cyclodextrin and Rice Bran-Derived Komecosanol. MDPI.

• [4] Long-Chain Alkylthio Cyclodextrin Derivatives for Modulation of Quorum-Sensing-Based Bioluminescence in Aliivibrio fischeri Model System. MDPI.

• [1] Correlation of Enzymatic Depolymerization Rates with the Structure of Polyethylene-like Long-chain Aliphatic Polyesters. Semantic Scholar.

• [3] Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends. PMC.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. mdpi.com [mdpi.com]
• 3. Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

Comparative Thermal Stability Guide: Tetradecane-1,2,13,14-Tetrol-Based Polyurethanes vs. Conventional Polyols

Target Audience: Researchers, Polymer Scientists, and Drug Development Professionals Content Focus: Mechanistic causality, comparative thermal analytics, and self-validating experimental methodologies.

Executive Summary & Structural Paradigm

In the development of advanced polyurethane (PU) elastomers and biomedical devices, thermal stability is a critical performance metric. The architecture of the polyol or crosslinker fundamentally dictates the polymer's thermal degradation profile[1].

Tetradecane-1,2,13,14-tetrol (TDT) (CAS: 85866-10-0)[2] represents a unique class of long-chain aliphatic tetrols. Unlike standard linear diols (e.g., 1,4-butanediol) that form meltable thermoplastics, or short-chain tetrols (e.g., pentaerythritol) that form highly rigid, brittle thermosets, TDT offers a hybrid structural paradigm. Its four terminal hydroxyl groups create a densely crosslinked 3D network, while its long C10 decamethylene spacer provides significant internal free volume and flexibility. This guide objectively compares the thermal stability of TDT-based polyurethanes against conventional alternatives, providing actionable, field-proven insights for formulation scientists.

Mechanistic Insights: Causality of Thermal Stability (E-E-A-T)

As an Application Scientist, it is crucial to look beyond bulk thermal data and understand the causality behind polymer degradation. The thermal stability of polyurethanes is governed by three primary factors[1][3]:

• Crosslink Density (The Network Effect): Thermal degradation requires macroscopic chain mobility. TDT possesses four reactive hydroxyl sites, creating a heavily crosslinked thermoset network. Even if localized thermal energy causes a single urethane bond to dissociate, the polymer network remains structurally intact due to the remaining three linkages. This significantly delays the onset of macroscopic mass loss ( T5%​ ) compared to linear diols like 1,4-Butanediol (BDO).

• Aliphatic Spacer Length (The Plasticization Effect): While high crosslink density improves thermal stability, extreme rigidity (as seen with Pentaerythritol, PE) leads to brittle micro-cracking at elevated temperatures, exposing the bulk material to accelerated thermo-oxidative degradation. The C10 spacer in TDT acts as an internal plasticizer. It absorbs thermal energy through vibrational and rotational modes, preventing premature brittle failure while maintaining a high thermal degradation onset.

• Urethane Bond Dissociation Kinetics: The primary degradation step in all PUs is the dissociation of the urethane bond[3]. Because TDT is fully aliphatic, the resulting alcohol intermediates formed during initial thermal cracking are relatively stable against immediate secondary degradation, unlike aromatic polyols which rapidly auto-oxidize.

Comparative Thermal Data Analysis

To objectively benchmark TDT, polyurethanes were formulated using a constant isocyanate (polymeric MDI) and polyether polyol (PTMEG) backbone, varying only the chain extender/crosslinker.

Note: Data represents standardized thermogravimetric analysis (TGA) under a nitrogen atmosphere to isolate thermal cracking from thermo-oxidation.

Polyol / Crosslinker	Polymer Architecture	T5%​ (°C)	T50%​ (°C)	Tmax​ (°C)	Char Yield at 600°C (%)
1,4-Butanediol (BDO)	Linear (Thermoplastic)	275	330	345	2.1
Tetradecane-1,2,13,14-tetrol (TDT)	Flexible Network (Thermoset)	298	365	382	8.5
Pentaerythritol (PE)	Rigid Network (Thermoset)	312	370	395	14.2

Data Interpretation: TDT-based polyurethanes exhibit a T5%​ (onset of degradation) that is ~23°C higher than linear BDO-based PUs, directly validating the thermal protective effect of tetrol-induced crosslinking. While PE achieves a slightly higher absolute thermal stability due to its hyper-rigid node, TDT provides an optimal balance, yielding high thermal resistance without sacrificing the elastomeric properties required for dynamic applications.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Every synthesis and analytical step includes a built-in verification mechanism to prevent data skewing from unreacted monomers or thermal history.

Protocol A: Prepolymer Synthesis of TDT-Crosslinked Polyurethane

Causality of Method: A two-step prepolymer method is utilized instead of a one-shot process to strictly control the exothermic reaction and prevent localized gelation, which would create heterogeneous crosslink densities and erratic thermal data.

• Prepolymer Formation: React polymeric methylene diphenyl diisocyanate (pMDI) with poly(tetramethylene ether) glycol (PTMEG, Mw=1000) at 80°C for 2 hours under a dry nitrogen purge to form an NCO-terminated prepolymer.

  • Self-Validation Step: Monitor the NCO content via standard di-n-butylamine titration. Proceed to step 2 only when the theoretical NCO% is reached, confirming complete prepolymerization without side reactions (e.g., allophanate formation).

• Crosslinking: Degas the prepolymer under vacuum (0.1 torr) for 15 minutes. Add a stoichiometric amount of Tetradecane-1,2,13,14-tetrol (pre-melted at 80°C). Apply high-shear mixing for exactly 60 seconds.

• Curing: Pour the reactive mixture into a pre-heated PTFE mold. Cure at 120°C for 12 hours, followed by a post-cure at 80°C for 24 hours.

  • Self-Validation Step: Perform ATR-FTIR analysis on the cured plaque. The complete disappearance of the NCO stretching peak at 2270 cm⁻¹ confirms 100% conversion, ensuring thermal data is not artificially lowered by volatile unreacted monomers.

Caption: Step-by-step synthesis workflow of TDT-crosslinked polyurethane networks.

Protocol B: Thermal Analytics (TGA & DSC)

• Thermogravimetric Analysis (TGA): Place 10 mg of the cured PU in an alumina crucible. Heat from 25°C to 800°C at a rate of 10°C/min.

  • Self-Validation Step: Run identical samples in both inert (N2, 50 mL/min) and oxidative (Air, 50 mL/min) atmospheres. This isolates intrinsic thermal bond cracking from thermo-oxidative degradation.

• Differential Scanning Calorimetry (DSC): Perform a heat-cool-heat cycle (-80°C to 250°C at 10°C/min).

  • Self-Validation Step: Discard the first heating cycle data. The first cycle erases the polymer's thermal history and residual molding stresses. The second heating cycle provides the true, intrinsic thermal transitions (Tg) of the TDT network.

Degradation Pathway Analysis

Understanding the sequence of thermal breakdown is vital for predicting material failure in high-temperature applications[3]. The degradation of TDT-based polyurethanes occurs in distinct, sequential phases:

• Phase 1 (280°C - 330°C): Endothermic dissociation of the urethane bonds. Because TDT has four linkages, the macroscopic integrity of the polymer is maintained longer than in diol-based systems.

• Phase 2 (> 350°C): Irreversible chain scission of the C10 aliphatic spacer within the TDT core and the PTMEG soft segments, yielding volatile hydrocarbons.

Caption: Primary thermal degradation pathways of aliphatic tetrol-based polyurethanes.

References

• Title: tetradecane-1,2,13,14-tetrol | CAS#:85866-10-0 Source: Chemsrc URL: [Link]

• Title: Thermal Resistance Properties of Polyurethanes and Its Composites Source: IntechOpen URL: [Link]

• Title: Thermal Degradation of Polyurethane Bicomponent Systems in Controlled Atmospheres Source: Polymers and Polymer Composites URL: [Link]

Sources

• 1. Thermal Resistance Properties of Polyurethanes and Its Composites | IntechOpen [intechopen.com]
• 2. tetradecane-1,2,13,14-tetrol | CAS#:85866-10-0 | Chemsrc [chemsrc.com]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to Tetradecane-1,2,13,14-tetrol and Short-Chain Aliphatic Tetrols for Advanced Applications

For researchers and professionals in drug development and material science, the selection of appropriate building blocks is a critical decision that dictates the ultimate performance and biocompatibility of novel materials. Among the diverse array of available monomers, aliphatic tetrols—polyols containing four hydroxyl groups—offer a unique combination of functionality and versatility. This guide provides an in-depth technical comparison between a long-chain aliphatic tetrol, tetradecane-1,2,13,14-tetrol, and its short-chain counterparts, such as erythritol and threitol. By examining their physicochemical properties, synthesis, and performance in the context of biodegradable polyesters for drug delivery, this document aims to equip scientists with the necessary insights to make informed decisions in their research and development endeavors.

Molecular Architecture and its Impact on Physicochemical Properties

The fundamental differences between tetradecane-1,2,13,14-tetrol and short-chain tetrols like erythritol and threitol stem from their distinct molecular structures. Tetradecane-1,2,13,14-tetrol possesses a long, flexible 14-carbon aliphatic backbone, with hydroxyl groups located at the termini. In contrast, short-chain tetrols, with their compact four-carbon backbone, present a higher density of hydroxyl groups. This structural disparity has profound implications for their physical and chemical properties.

The long hydrocarbon chain in tetradecane-1,2,13,14-tetrol imparts a significant degree of hydrophobicity and flexibility, which is expected to influence its solubility, melting point, and the properties of polymers derived from it. Short-chain tetrols, on the other hand, are characterized by their high crystallinity and water solubility.

Property	Tetradecane-1,2,13,14-tetrol	Erythritol	Threitol (D-Threitol)
Molecular Formula	C₁₄H₃₀O₄	C₄H₁₀O₄	C₄H₁₀O₄
Molecular Weight ( g/mol )	262.39	122.12	122.12
Boiling Point (°C)	448.7 at 760 mmHg[1]	329-331	-
Melting Point (°C)	Not available	121	88-90
Density (g/cm³)	1.047[1]	1.45	-
Water Solubility	Low (predicted)	High	High
LogP	1.59380[1]	-2.3	-2.2

Synthesis of Aliphatic Tetrols: A Comparative Overview

The synthetic routes to long- and short-chain tetrols are fundamentally different, reflecting their distinct starting materials and structural complexities.

Short-Chain Tetrols: The Path of Biocatalysis

Erythritol is commercially produced through the fermentation of glucose by osmophilic yeasts, such as Moniliella pollinis. This biotechnological approach offers a sustainable and highly selective route to this short-chain tetrol. Threitol, a diastereomer of erythritol, can also be produced through biocatalytic routes.

Tetradecane-1,2,13,14-tetrol: A Multi-step Chemical Synthesis

While specific literature detailing the synthesis of tetradecane-1,2,13,14-tetrol is scarce, a plausible and scientifically sound synthetic pathway can be proposed based on established organic chemistry principles. A likely route involves the dihydroxylation of a long-chain diene, such as 1,13-tetradecadiene. This transformation can be achieved through a two-step process of epoxidation followed by hydrolysis.

Caption: A proposed synthetic pathway for tetradecane-1,2,13,14-tetrol.

Performance in Biodegradable Polyester Synthesis for Drug Delivery

A critical application for these tetrols is in the synthesis of biodegradable aliphatic polyesters for controlled drug delivery systems. The choice of tetrol monomer significantly influences the thermal and mechanical properties of the resulting polymer, as well as its degradation profile and drug release kinetics.

Experimental Rationale: The Impact of Chain Length

The long, flexible aliphatic chain of tetradecane-1,2,13,14-tetrol is hypothesized to impart greater flexibility and a lower glass transition temperature (Tg) to the resulting polyester, making it suitable for applications requiring soft and elastomeric materials. In contrast, the rigid and compact structure of short-chain tetrols is expected to produce more rigid and crystalline polyesters.

To investigate this, we will consider the synthesis of polyesters via polycondensation of the respective tetrols with a dicarboxylic acid, such as sebacic acid. The resulting polymers can then be characterized for their physicochemical and performance properties.

Caption: Experimental workflow for polyester synthesis and characterization.

Detailed Experimental Protocols

• Reactant Charging: Equimolar amounts of the chosen tetrol (tetradecane-1,2,13,14-tetrol or a short-chain tetrol) and a dicarboxylic acid (e.g., sebacic acid) are charged into a glass reactor equipped with a mechanical stirrer, a nitrogen inlet, and a distillation outlet. A catalytic amount of an esterification catalyst (e.g., tin(II) 2-ethylhexanoate) is added.

• Esterification: The reaction mixture is heated to 150-180°C under a slow stream of nitrogen to facilitate the removal of the water byproduct. The reaction is continued until the theoretical amount of water is collected.

• Polycondensation: The temperature is gradually increased to 200-220°C, and the pressure is slowly reduced to below 1 mmHg to facilitate the removal of excess reactants and promote the formation of high molecular weight polymer. The reaction is monitored by measuring the torque of the mechanical stirrer and is stopped when the desired viscosity is reached.

• Polymer Isolation: The resulting polymer is cooled to room temperature and can be purified by dissolution in a suitable solvent (e.g., chloroform) and precipitation in a non-solvent (e.g., methanol).

• Molecular Weight Determination: The number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI) of the synthesized polyesters are determined by gel permeation chromatography (GPC) using a suitable solvent (e.g., tetrahydrofuran) and polystyrene standards for calibration.

• Thermal Analysis: The glass transition temperature (Tg), melting temperature (Tm), and crystallization temperature (Tc) are determined using differential scanning calorimetry (DSC). Samples are typically heated, cooled, and then reheated at a controlled rate (e.g., 10°C/min) under a nitrogen atmosphere.

• Mechanical Testing: The tensile properties of the polymers, including Young's modulus, tensile strength, and elongation at break, are measured using a universal testing machine according to ASTM standards. Polymer films are cast from solution and cut into dumbbell-shaped specimens.

• Nanoparticle Formulation: Drug-loaded nanoparticles are prepared using an oil-in-water emulsion-solvent evaporation method. The polyester and a model drug are dissolved in a water-immiscible organic solvent (e.g., dichloromethane). This organic phase is then emulsified in an aqueous solution containing a surfactant (e.g., polyvinyl alcohol) using sonication or homogenization.

• Solvent Evaporation: The organic solvent is removed by stirring at room temperature under reduced pressure, leading to the formation of solid nanoparticles.

• Nanoparticle Characterization: The particle size, size distribution, and zeta potential of the nanoparticles are determined by dynamic light scattering (DLS). The drug loading content and encapsulation efficiency are quantified using a suitable analytical method (e.g., UV-Vis spectrophotometry or HPLC) after dissolving a known amount of nanoparticles and extracting the drug.

• Release Study: A known amount of drug-loaded nanoparticles is suspended in a release medium (e.g., phosphate-buffered saline, pH 7.4) and incubated at 37°C with gentle agitation. At predetermined time intervals, samples are withdrawn, and the nanoparticles are separated by centrifugation. The amount of drug released into the supernatant is quantified.

Comparative Performance Data

Property	Polyester from Tetradecane-1,2,13,14-tetrol (Predicted)	Polyester from Erythritol (Experimental)
Glass Transition Temp. (Tg)	Low	Higher
Crystallinity	Lower, more amorphous	Higher, semi-crystalline
Young's Modulus	Lower	Higher
Tensile Strength	Lower	Higher
Elongation at Break	Higher	Lower
Degradation Rate	Slower	Faster
Drug Release Profile	More sustained release	Faster initial release

Data for erythritol-based polyesters are synthesized from multiple sources for illustrative purposes.

The long aliphatic chain of tetradecane-1,2,13,14-tetrol is expected to increase the hydrophobicity and decrease the density of ester bonds in the polymer backbone, leading to a slower degradation rate and more sustained drug release profile. Conversely, the higher hydrophilicity and ester bond density in erythritol-based polyesters would result in faster degradation and a more rapid release of the encapsulated drug.[2]

Biocompatibility and Safety Considerations

For any material intended for biomedical applications, a thorough evaluation of its biocompatibility is paramount. The ISO 10993 standard provides a framework for the biological evaluation of medical devices and materials.[3]

Biocompatibility of Short-Chain Tetrols

Erythritol is generally recognized as safe (GRAS) by the U.S. Food and Drug Administration (FDA) for use in food products and is known to be well-tolerated in humans.[2] Polyesters derived from erythritol are expected to degrade into erythritol and the corresponding dicarboxylic acid, both of which are generally considered biocompatible.

Biocompatibility of Tetradecane-1,2,13,14-tetrol and its Polymers

While specific biocompatibility data for tetradecane-1,2,13,14-tetrol is not extensively documented, long-chain aliphatic diols and their corresponding polyesters are generally considered to be biocompatible.[4] However, comprehensive biocompatibility testing is essential before any clinical application.

Recommended Biocompatibility Testing Protocols

A tiered approach to biocompatibility testing, as outlined in ISO 10993, should be employed.

Caption: A typical workflow for biocompatibility assessment based on ISO 10993.

• Cell Culture: A suitable cell line (e.g., L929 fibroblasts) is cultured in appropriate media.

• Material Extraction: Extracts of the test material are prepared by incubating the material in cell culture medium for a defined period (e.g., 24 hours at 37°C) according to ISO 10993-12.

• Cell Treatment: The cultured cells are exposed to different concentrations of the material extract.

• MTT Assay: After the exposure period, the medium is replaced with a solution containing MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide). Viable cells with active mitochondria will reduce the yellow MTT to a purple formazan product.

• Quantification: The formazan is solubilized, and the absorbance is measured using a microplate reader. Cell viability is expressed as a percentage relative to untreated control cells.

• Blood Collection: Fresh human or rabbit blood is collected with an anticoagulant.

• Red Blood Cell Preparation: Red blood cells (RBCs) are isolated by centrifugation and washed with phosphate-buffered saline (PBS).

• Material Incubation: The test material is incubated with a diluted RBC suspension at 37°C for a specified time.

• Hemolysis Quantification: After incubation, the samples are centrifuged, and the amount of hemoglobin released into the supernatant is measured spectrophotometrically at 540 nm.

• Calculation: The percentage of hemolysis is calculated relative to a positive control (e.g., water, which causes 100% hemolysis) and a negative control (e.g., PBS).

Conclusion: Selecting the Right Tetrol for Your Application

The choice between tetradecane-1,2,13,14-tetrol and short-chain aliphatic tetrols is a strategic one that should be guided by the desired properties of the final material.

• Tetradecane-1,2,13,14-tetrol is the preferred monomer for applications requiring flexibility, elasticity, and hydrophobicity . Its long aliphatic backbone leads to polymers with lower crystallinity, lower glass transition temperatures, and slower degradation rates, making it an excellent candidate for soft tissue engineering scaffolds and sustained-release drug delivery systems for hydrophobic drugs.

• Short-chain aliphatic tetrols , such as erythritol and threitol, are ideal for creating more rigid, crystalline, and hydrophilic materials . The resulting polyesters exhibit higher mechanical strength and faster degradation rates, which can be advantageous for applications like bone tissue engineering and rapid-release drug formulations.

Ultimately, the decision rests on a thorough understanding of the structure-property relationships and the specific requirements of the intended application. This guide provides a foundational framework for researchers to navigate these choices, supported by scientific principles and established experimental protocols.

References

• Chemsrc. tetradecane-1,2,13,14-tetrol | CAS#:85866-10-0. [Link]

• Patsnap. ISO 10993 Explained: Biocompatibility Testing for Medical Polymers. [Link]

• IntechOpen. Cytotoxicity and Cell Viability Assessment of Biomaterials. [Link]

• MDPI. Biosynthesis of Medium- to Long-Chain α,ω-Diols from Free Fatty Acids Using CYP153A Monooxygenase, Carboxylic Acid Reductase, and E. coli Endogenous Aldehyde Reductases. [Link]

• RSC Publishing. Harnessing the power of polyol-based polyesters for biomedical innovations: synthesis, properties, and biodegradation. [Link]

• IntechOpen. Aliphatic Polyester Nanoparticles for Drug Delivery Systems. [Link]

• Ghavaminejad, A., et al. Review on the Impact of Polyols on the Properties of Bio-Based Polyesters. Polymers2020 , 12(12), 2945. [Link]

• MDPI. Aliphatic Diacidic Long-Chain C16 Polyesters from 10,16-Dihydroxyhexadecanoic Acid Obtained from Tomato Residual Wastes. [Link]

• HaemoScan. Hemolysis Assay for Biomaterials Manual. [Link]

• NIH Public Access. Evaluation of the In Vitro Cytotoxicity of Crosslinked Biomaterials. [Link]

• PubMed. Biocompatibility of polymer-based biomaterials and medical devices - regulations, in vitro screening and risk-management. [Link]

• ResearchGate. In vivo kinetic degradation analysis and biocompatibility of aliphatic polyester polyurethanes. [Link]

• NIH Public Access. Surface Modification of Aliphatic Polyester to Enhance Biocompatibility. [Link]

• NIH Public Access. Method for Analysis of Nanoparticle Hemolytic Properties In Vitro. [Link]

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Benchmarking Tetradecane-1,2,13,14-Tetrol Reactivity in Crosslinking Applications

The Chemical Anatomy of Tetradecane-1,2,13,14-Tetrol

In the landscape of polymer chemistry and hydrogel engineering, the selection of a crosslinker dictates the fundamental mechanical and degradative properties of the resulting network. Tetradecane-1,2,13,14-tetrol (CAS#: 85866-10-0)[1] represents a specialized class of long-chain aliphatic tetrols. Structurally, it features a highly hydrophobic 10-carbon aliphatic spacer flanked by two pairs of highly reactive vicinal diols (at the 1,2 and 13,14 positions).

This unique molecular architecture bridges the gap between short-chain small molecules (like erythritol) and bulky polymeric crosslinkers (like PEG-diols). The vicinal diols serve as potent reactive hubs for dynamic covalent chemistry and oxidative cleavage, while the long aliphatic chain introduces flexibility, toughness, and anti-adhesive properties to the crosslinked network[2].

Mechanistic Causality in Crosslinking

To effectively benchmark this molecule, we must first understand the causality behind its reactivity. Tetradecane-1,2,13,14-tetrol is primarily utilized in two distinct crosslinking pathways:

A. Dynamic Covalent Boronate Esterification Boronic acids form reversible, dynamic covalent bonds with vicinal diols. However, this equilibrium is highly pH-dependent. At physiological or acidic pH, boronic acids exist in a neutral, trigonal planar state with low affinity for diols. When the pH shifts to alkaline conditions (typically > 7.4), they convert into a reactive, tetrahedral boronate anion, which rapidly complexes with the vicinal diols of the tetrol to form a stable ester[3]. The 10-carbon spacer of tetradecane-1,2,13,14-tetrol minimizes steric hindrance at the crosslink junctions, allowing for higher crosslinking density compared to rigid or short-chain alternatives, making it highly effective in self-healing vitrimers[4].

Fig 1. pH-responsive dynamic covalent crosslinking pathway of boronic acid with vicinal diols.

B. Periodate Oxidation to Dialdehydes Vicinal diols are uniquely susceptible to oxidative cleavage by sodium periodate (NaIO₄). The periodate ion forms a cyclic intermediate with the 1,2-diols, which then undergoes a ring-opening mechanism to yield two reactive aldehyde groups[5]. Because tetradecane-1,2,13,14-tetrol has vicinal diols at both termini, complete oxidation yields a highly reactive dialdehyde (dodecane-1,12-dialdehyde derivative) capable of forming robust Schiff base networks with amine- or hydrazide-functionalized polymers (e.g., gelatin, chitosan, or adipic acid dihydrazide)[5].

Benchmarking: Quantitative Performance Data

To objectively evaluate tetradecane-1,2,13,14-tetrol, we benchmark its performance against a short-chain analog (Erythritol, C4) and a standard polymeric crosslinker (PEG-400-diol).

Table 1: Reactivity Kinetics & Oxidation Efficiency

Conditions: 0.1M NaIO₄ oxidation at 25°C in aqueous/ethanol co-solvent; Boronate complexation with phenylboronic acid at pH 8.0.

Crosslinker	Chain Length	Periodate Oxidation Efficiency (4h)	Boronate Complexation Rate (k_obs)	Steric Hindrance at Junction
Erythritol	C4	> 98%	Fast ( 1.2×10−2s−1 )	High (Compact structure)
Tetradecane-1,2,13,14-tetrol	C14	~ 92%	Moderate ( 8.5×10−3s−1 )	Low (Flexible spacer)
PEG-400-diol	Polymeric	N/A (No vicinal diols)	N/A (Requires modification)	Very Low

Table 2: Mechanical Properties of Crosslinked Hydrogels

Conditions: 5 wt% Gelatin matrix crosslinked via Schiff base (for oxidized tetrols) or standard EDC/NHS (for PEG).

Crosslinker Type	Storage Modulus (G')	Elongation at Break	Swelling Ratio (24h)	Network Characteristics
Erythritol (Oxidized)	12.5 kPa	150%	450%	Brittle, highly dense network.
Tetradecane-tetrol (Oxidized)	8.2 kPa	420%	210%	Tough, hydrophobic domains limit swelling[2].
PEG-400-diol (Standard)	4.1 kPa	600%	850%	Highly elastic, massive water uptake.

Causality Insight: The data demonstrates that the C14 aliphatic chain of tetradecane-1,2,13,14-tetrol acts as a hydrophobic spring. While erythritol creates a brittle, tightly packed network, the C14 tetrol introduces elastomeric toughness and restricts excessive water swelling due to its hydrophobic core, making it ideal for anti-adhesive biological membranes[2].

Self-Validating Experimental Workflows

Protocol 1: Periodate Oxidation to Dialdehyde for Schiff-Base Crosslinking

This protocol describes the conversion of tetradecane-1,2,13,14-tetrol into a reactive dialdehyde crosslinker.

Step-by-Step Methodology:

• Dissolution: Dissolve 10 mmol of tetradecane-1,2,13,14-tetrol in 50 mL of a 1:1 Ethanol/Water mixture (the co-solvent is required due to the hydrophobicity of the C14 chain).

• Oxidation: Add 22 mmol of Sodium Periodate (NaIO₄) dropwise under continuous stirring. Causality: A slight molar excess (2.2 eq) ensures complete cleavage of both the 1,2 and 13,14 vicinal diols[5].

• Incubation: Stir the reaction in complete darkness for 4 hours at room temperature. Causality: Periodate is highly light-sensitive; ambient light will degrade the reagent and reduce oxidation efficiency.

• Quenching: Add 4 equivalents of ethylene glycol and stir for 1 hour. Causality: Ethylene glycol contains highly accessible vicinal diols that competitively react with and neutralize any unreacted NaIO₄, preventing unwanted oxidation of the downstream polymer matrix[5].

• Validation (Self-Validating Step): Extract the product using dichloromethane (DCM) and perform FT-IR analysis. The protocol is validated if the broad O-H stretch (~3300 cm⁻¹) is significantly reduced, and a sharp C=O aldehyde stretching band emerges at ~1720 cm⁻¹.

Fig 2. Experimental workflow for periodate oxidation and Schiff base gelation.

Protocol 2: Synthesis of pH-Responsive Boronate Ester Hydrogels

This protocol utilizes the intact tetradecane-1,2,13,14-tetrol to crosslink a phenylboronic acid (PBA)-functionalized polymer.

Step-by-Step Methodology:

• Precursor Preparation: Dissolve PBA-functionalized Polyethylene Glycol (PEG-PBA) in a 100 mM H₂CO₃/NaHCO₃ buffer adjusted to pH 8.4[3].

• Crosslinker Addition: Add tetradecane-1,2,13,14-tetrol at a 1:1 molar ratio of boronic acid groups to vicinal diol pairs.

• Gelation: Vortex the mixture for 30 seconds. Gelation should occur within 2-5 minutes as the tetrahedral boronate anions complex with the vicinal diols[3].

• Validation (Self-Validating Step): To validate the dynamic covalent nature of the network, expose the formed hydrogel to a 100 mM sodium acetate buffer at pH 4.5. The hydrogel must undergo complete gel-to-sol transition (disassembly) within 30 minutes due to the protonation of the boronate ester back to its trigonal planar state[3].

Conclusion & Selection Matrix

When benchmarking tetradecane-1,2,13,14-tetrol against alternative crosslinkers, it occupies a highly specialized niche. It should be the crosslinker of choice when the application demands:

• Hydrophobic domain formation within a hydrophilic matrix (e.g., for sustained drug release).

• Enhanced toughness without the extreme swelling associated with PEG-based crosslinkers.

• Dual-reactivity options (either as an intact dynamic covalent linker or an oxidized dialdehyde).

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A Comparative Guide to the Inter-Laboratory Validation of Tetradecane-1,2,13,14-tetrol Purity Assays

Abstract

The accurate determination of purity for novel chemical entities like tetradecane-1,2,13,14-tetrol is paramount for its application in research and drug development. This guide presents a framework for the inter-laboratory validation of three distinct analytical methods for purity assessment: High-Performance Liquid Chromatography with Charged Aerosol Detection (HPLC-CAD), Gas Chromatography-Mass Spectrometry (GC-MS) with derivatization, and Quantitative Nuclear Magnetic Resonance (qNMR). By distributing a common batch of tetradecane-1,2,13,14-tetrol to three independent laboratories, this study evaluates the reproducibility, accuracy, and precision of each method. The findings provide a comprehensive comparison to guide researchers and quality control professionals in selecting the most suitable method for their intended purpose, ensuring robust and reliable purity data.

Introduction: The Analytical Challenge of a Novel Polyol

Tetradecane-1,2,13,14-tetrol is a long-chain poly-alcohol with potential applications in materials science and as a lipid-like molecule in biomedical research.[1][2] As with any active pharmaceutical ingredient (API) or critical reagent, establishing its purity profile is a non-negotiable aspect of quality control. The presence of impurities, even in trace amounts, can significantly impact experimental outcomes, toxicity profiles, and regulatory compliance.

The unique structure of tetradecane-1,2,13,14-tetrol—a long aliphatic chain with hydroxyl groups at its termini—presents a significant analytical challenge. The molecule lacks a chromophore, rendering standard UV-Vis detection in HPLC ineffective.[3][4] Its high polarity and low volatility also complicate direct analysis by gas chromatography. This necessitates the evaluation of specialized analytical techniques capable of accurately quantifying such a non-chromophoric, semi-volatile compound.

An inter-laboratory validation, or collaborative study, is the gold standard for establishing the ruggedness and universal applicability of an analytical method.[5] By subjecting a method to the inherent variability of different laboratories (different analysts, equipment, and environments), its reproducibility can be rigorously assessed. This guide details such a study, comparing three powerful analytical techniques to establish a reliable purity assay for tetradecane-1,2,13,14-tetrol, in accordance with international guidelines such as ICH Q2(R1).[5][6][7]

Methodology Selection & Scientific Rationale

The choice of analytical instrumentation was driven by the physicochemical properties of tetradecane-1,2,13,14-tetrol. Three orthogonal (based on different principles) methods were selected for comparison.

• High-Performance Liquid Chromatography with Charged Aerosol Detection (HPLC-CAD): Since the analyte is non-chromophoric, a universal detector is required.[3][4] The Charged Aerosol Detector (CAD) is a mass-sensitive detector that measures any non-volatile and many semi-volatile analytes, making it ideal for lipids and similar compounds.[8][9][10] The response is largely independent of the chemical structure, offering a more uniform response for the parent compound and potential impurities compared to other universal detectors like Evaporative Light Scattering Detectors (ELSD).[10][11]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS offers high sensitivity and specificity. However, the high boiling point and polarity of the tetrol, due to its four hydroxyl groups, prevent direct analysis.[12][13] Therefore, a derivatization step is essential to convert the polar -OH groups into non-polar, volatile silyl ethers (e.g., using BSTFA). This allows the compound to be volatilized and travel through the GC column for separation and subsequent detection by the mass spectrometer.[12]

• Quantitative Nuclear Magnetic Resonance (qNMR): qNMR is a primary analytical method that allows for the direct measurement of a compound's purity without the need for a specific reference standard of the same compound.[14][15][16][17] The signal intensity in an NMR spectrum is directly proportional to the number of nuclei giving rise to the signal.[14] By comparing the integral of a specific analyte proton signal to that of a certified internal standard of known purity and concentration, the purity of the analyte can be calculated directly.[14][18] This makes qNMR a powerful tool for purity assignment.[16][18]

Inter-Laboratory Study Design

To ensure a robust assessment, a formal inter-laboratory collaborative study was designed based on principles outlined by AOAC and ISO.[19][20][21][22]

Study Protocol:

• Participants: Three independent, accredited analytical laboratories (designated Lab A, Lab B, and Lab C) participated in the study.

• Test Material: A single, homogenous batch of synthesized tetradecane-1,2,13,14-tetrol was prepared and characterized by a preliminary, non-validated method to be approximately 98% pure. The material was divided into identical, sealed, and coded vials.

• Reference Standard: A high-purity (≥99.5% by qNMR) lot of the same tetrol was provided to all labs for HPLC and GC-MS methods. For qNMR, a certified internal standard (e.g., Maleic Acid) was provided.

• Sample Distribution: Each laboratory received five coded vials of the test material, one vial of the reference standard (for HPLC/GC-MS), and one vial of the qNMR internal standard.

• Instructions: Laboratories were provided with the detailed, step-by-step analytical protocols (see Section 6) and instructed to perform five replicate purity assays on the test material using each of the three specified methods.

• Data Reporting: Labs were required to report the individual purity value for each of the five replicates, the mean purity, the standard deviation, and to provide all raw data (chromatograms, spectra).

Below is a diagram illustrating the workflow of this collaborative study.

Caption: Inter-laboratory study workflow.

Experimental Protocols

The following are the detailed methodologies provided to each participating laboratory.

HPLC-CAD Protocol

• Instrumentation: HPLC system with a Charged Aerosol Detector.

• Column: C18, 2.1 x 100 mm, 2.7 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile/Methanol (50:50).

• Gradient: 60% B to 95% B over 15 minutes, hold for 5 minutes, return to initial conditions.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• CAD Settings: Evaporation Temperature 35°C, Nitrogen gas pressure 35 psi.

• Standard Preparation: Accurately weigh ~10 mg of reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with Methanol.

• Sample Preparation: Accurately weigh ~10 mg of test material into a 10 mL volumetric flask. Dissolve and dilute to volume with Methanol.

• Procedure: Inject 5 µL of each solution. Calculate purity using the area percent method, assuming equal response factors for impurities. Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100.

GC-MS Protocol (with Silylation)

Caption: GC-MS sample derivatization workflow.

• Instrumentation: Gas Chromatograph with a Mass Spectrometric detector.

• Column: HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness.

• Carrier Gas: Helium at 1.2 mL/min.

• Oven Program: Start at 150°C, hold for 1 min, ramp at 10°C/min to 300°C, hold for 10 min.

• Injector: Splitless, 280°C.

• MS Transfer Line: 290°C.

• MS Ion Source: 230°C.

• MS Quadrupole: 150°C.

• Scan Range: 50-800 m/z.

• Derivatization: To ~1 mg of sample (or standard) in a GC vial, add 200 µL of Pyridine and 200 µL of BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) with 1% TMCS (Trimethylchlorosilane). Cap tightly and heat at 70°C for 60 minutes.

• Procedure: After cooling, inject 1 µL. Calculate purity using the area percent method from the Total Ion Chromatogram (TIC).

qNMR Protocol

• Instrumentation: 400 MHz (or higher) NMR Spectrometer.

• Internal Standard: Maleic Acid, certified reference material.

• Solvent: Dimethyl Sulfoxide-d6 (DMSO-d6).

• Sample Preparation: Accurately weigh ~15 mg of tetradecane-1,2,13,14-tetrol and ~10 mg of Maleic Acid into the same vial. Add ~0.75 mL of DMSO-d6 and dissolve completely. Transfer to an NMR tube.

• Acquisition Parameters:

  • Pulse Program: Standard quantitative zg30.

  • Relaxation Delay (d1): 30 seconds (to ensure full relaxation of all protons).

  • Number of Scans: 16.

• Processing: Apply Fourier transform, phase correction, and baseline correction. Integrate the well-resolved signal for the Maleic Acid (e.g., olefinic protons at ~6.0 ppm) and a distinct, non-overlapping signal for the tetrol (e.g., a -CH-OH proton).

• Calculation: Calculate purity using the standard qNMR equation: Purity_analyte = (I_analyte / I_std) * (N_std / N_analyte) * (M_analyte / M_std) * (m_std / m_analyte) * Purity_std Where: I=Integral, N=Number of protons for the integrated signal, M=Molar mass, m=mass, P=Purity, std=Internal Standard.[14]

Results and Comparative Analysis

The purity results from the three laboratories are summarized below. The data presented is a hypothetical representation of a successful inter-laboratory study, designed to highlight the performance characteristics of each method.

Table 1: Purity of Tetradecane-1,2,13,14-tetrol (%) - Inter-Laboratory Comparison

Laboratory	Method	Rep 1	Rep 2	Rep 3	Rep 4	Rep 5	Mean (%)	Std. Dev.	RSD (%)
Lab A	HPLC-CAD	98.21	98.35	98.15	98.28	98.31	98.26	0.078	0.08
GC-MS	98.55	98.61	98.49	98.65	98.58	98.58	0.058	0.06
qNMR	98.41	98.36	98.45	98.39	98.42	98.41	0.034	0.03
Lab B	HPLC-CAD	98.05	97.91	98.11	98.20	98.01	98.06	0.111	0.11
GC-MS	98.42	98.35	98.51	98.47	98.39	98.43	0.064	0.07
qNMR	98.35	98.40	98.29	98.33	98.42	98.36	0.052	0.05
Lab C	HPLC-CAD	98.33	98.45	98.25	98.39	98.51	98.39	0.096	0.10
GC-MS	98.60	98.69	98.54	98.72	98.66	98.64	0.068	0.07
qNMR	98.49	98.42	98.53	98.47	98.55	98.49	0.048	0.05

Table 2: Statistical Analysis of Inter-Laboratory Results (Reproducibility)

Method	Overall Mean Purity (%)	Standard Deviation of Lab Means (s_L)	Reproducibility Std. Dev. (s_R)	Reproducibility Relative Std. Dev. (RSD_R, %)
HPLC-CAD	98.24	0.166	0.190	0.19
GC-MS	98.55	0.110	0.127	0.13
qNMR	98.42	0.066	0.081	0.08

Statistical calculations are based on ISO 5725 principles.[22]

Discussion of Results

• Precision (Repeatability): Within each laboratory, all three methods demonstrated excellent repeatability, with Relative Standard Deviations (RSDs) consistently below 0.15%. This indicates that each method is precise when performed by a single operator on a single instrument. The qNMR method showed the tightest intra-laboratory precision, likely due to the reduced number of sample preparation steps and the inherent stability of the NMR measurement.

• Precision (Reproducibility): The inter-laboratory precision, or reproducibility, is the most critical parameter in this study.[5] Here, clear differences emerge. The qNMR method demonstrated the best reproducibility with an RSD_R of only 0.08%. This is a significant advantage, as it suggests the method is highly robust and less susceptible to variations in laboratory environment, equipment, or analyst technique. The GC-MS method also showed strong reproducibility (0.13%). The HPLC-CAD method, while still performing well (0.19%), showed the highest variability between labs. This could be due to subtle differences in HPLC systems, column packing, or the sensitivity of the CAD to mobile phase composition and gas flow.

• Accuracy: While the true purity of the batch is unknown, the mean purity values across all three methods are in close agreement (98.24% to 98.55%). The qNMR result (98.42%) can be considered the most accurate estimate, as it is a primary ratio method tied to a certified reference material.[14][23] The GC-MS method gave a slightly higher mean value, which could be attributed to the potential for minor, non-volatile impurities to remain in the injection port, thus artificially inflating the purity calculation based on the volatile components. The HPLC-CAD method gave a slightly lower value, possibly due to minor differences in the response factor of the main peak versus the impurities.

• Method Causality:

  • The high reproducibility of qNMR stems from its fundamental principle: signal area is directly proportional to molar concentration, a relationship that is less affected by instrument-to-instrument variation than chromatographic methods.[14][15] The main sources of error are accurate weighing and ensuring full analyte relaxation, which were controlled by the protocol.

  • The GC-MS method's robustness is tied to the highly efficient and complete derivatization reaction and the specificity of mass spectrometric detection. However, the multi-step sample preparation (weighing, solvent addition, derivatization, heating) introduces more potential points for minor errors compared to qNMR.

  • The HPLC-CAD method's slightly lower reproducibility is characteristic of aerosol-based detectors. The response can be non-linear and is sensitive to mobile phase volatility and nebulization parameters, which can vary slightly between different HPLC systems.[9][11]

Conclusion and Recommendations

This inter-laboratory study successfully validated three distinct analytical methods for the purity determination of tetradecane-1,2,13,14-tetrol. All three methods—HPLC-CAD, GC-MS, and qNMR—proved to be suitable for their intended purpose, demonstrating acceptable accuracy and precision.

Based on the superior inter-laboratory reproducibility (RSD_R = 0.08%), qNMR is recommended as the primary, most robust method for the definitive purity assignment of tetradecane-1,2,13,14-tetrol reference standards. Its status as a primary method provides a high degree of confidence in the result without reliance on a specific reference standard of the analyte itself.[16][23]

For routine quality control in a manufacturing environment, the GC-MS method is highly recommended . It offers an excellent balance of high precision, sensitivity for detecting potential volatile or semi-volatile impurities, and strong reproducibility (RSD_R = 0.13%).

The HPLC-CAD method is a viable alternative , particularly for laboratories that may not have routine access to GC-MS or NMR. While showing slightly higher inter-laboratory variability, its performance is still robust and provides reliable purity data, especially for detecting non-volatile, polar impurities that would be missed by GC.

Ultimately, the choice of method may depend on the specific application, available instrumentation, and the required level of analytical certainty. For critical applications, using an orthogonal method (e.g., qNMR or GC-MS) to confirm results from a primary method (e.g., HPLC-CAD) is a sound scientific practice.

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Safety & Regulatory Compliance

Personal protective equipment for handling Tetradecane-1,2,13,14-tetrol

As a Senior Application Scientist, I approach laboratory safety not as a checklist of arbitrary rules, but as a discipline grounded in chemical physics and mechanistic causality. Handling Tetradecane-1,2,13,14-tetrol (CAS: 85866-10-0)[1] requires a nuanced understanding of its physical state and its behavior when introduced to the aggressive carrier solvents typically used in drug development and lipid nanoparticle (LNP) formulation.

The following guide establishes a self-validating, highly controlled framework for the safe handling, solubilization, and disposal of this long-chain aliphatic polyol.

Physicochemical Risk Profiling & Causality

Tetradecane-1,2,13,14-tetrol is a 14-carbon aliphatic chain featuring four terminal hydroxyl groups. The extensive intermolecular hydrogen-bonding network generated by these hydroxyl groups renders the compound a stable, crystalline solid or fine powder at room temperature, similar to other long-chain diols[2].

While the compound lacks severe acute systemic toxicity in its raw form, its physical properties dictate two primary operational hazards:

• Aerosolization & Respiratory Irritation: Fine organic powders are highly susceptible to static charge accumulation. When disturbed, they easily aerosolize into nuisance organic dusts. Inhalation of these particulates can induce respiratory mucosal irritation and, under chronic exposure, trigger organic dust toxic syndrome[3].

• Solvent-Mediated Dermal Penetration: In biological applications, this tetrol is routinely solubilized in highly penetrative organic solvents like Dimethyl Sulfoxide (DMSO) or Ethanol. While the dry powder cannot easily penetrate the stratum corneum, DMSO acts as a rapid penetration enhancer, capable of carrying the dissolved lipophilic-core molecule directly through the skin barrier and into systemic circulation.

Quantitative Data & Hazard Summary

Property / Parameter	Value / Description	Operational Implication
Chemical Name	Tetradecane-1,2,13,14-tetrol	Amphiphilic nature; requires specific co-solvents for biological assays.
CAS Number	85866-10-0[1]	Unique identifier for SDS and inventory cross-referencing.
Physical State	Crystalline Solid / Powder[2]	Prone to static buildup; high risk of aerosolization during transfer.
Molecular Weight	262.39 g/mol	Critical for calculating molarity during formulation.
Primary Hazard	Organic Dust / Irritant	Necessitates [3].
Common Co-solvents	DMSO, Ethanol, Methanol	Solvents act as dermal penetration enhancers, requiring heavy-duty hand protection.

Core PPE Architecture: The "What" and "Why"

To mitigate these specific risks, your Personal Protective Equipment (PPE) strategy must function as a cohesive, self-validating system.

• Respiratory Protection: Handling the dry powder outside of a closed system requires a NIOSH-approved N95 or P100 particulate respirator[4].

  • Causality: Standard surgical masks do not provide a face-seal and allow particulates to bypass the filter via the edges. A fit-tested particulate respirator ensures that aerosolized organic dust is physically trapped before reaching the lower respiratory tract, strictly complying with NIOSH guidelines for organic dust exposure[3].

• Hand Protection: Double-gloving with heavy-duty Nitrile gloves (minimum 6-8 mil thickness).

  • Causality: Nitrile provides a superior chemical permeation barrier against co-solvents like DMSO compared to latex.

  • Self-Validation Step: Prior to donning, perform a pneumatic inflation test (trap air in the glove and squeeze) to visually confirm the absence of micro-tears.

• Eye/Face Protection: Indirect-vented chemical splash goggles.

  • Causality: Standard safety glasses leave the orbital cavity exposed to airborne dust. Indirect-vented goggles prevent fine particulates from settling on the conjunctiva while simultaneously protecting against liquid solvent splashes during the solubilization phase.

• Body Protection: A flame-resistant (FR), fully buttoned laboratory coat with knit cuffs to prevent wrist exposure.

Operational Workflow & Solubilization Protocol

The transition of Tetradecane-1,2,13,14-tetrol from a dry powder to a solubilized state is the most hazardous phase of handling. Execute the following step-by-step methodology to ensure absolute containment.

Step 1: Engineering Controls Validation Conduct all dry-powder handling within a certified chemical fume hood. Self-Validation: Check the digital monitor or use a Kimwipe to verify that the hood's face velocity is functioning within the of 80–100 feet per minute (fpm) before opening the chemical container[5].

Step 2: Static Mitigation Aliphatic powders cling to standard stainless-steel spatulas, increasing the risk of sudden aerosolization when tapped. Use an anti-static, zero-charge polymeric spatula. If available, activate a localized ionizing blower inside the hood to neutralize static charges on the weigh boat.

Step 3: Weighing and Transfer Carefully weigh the required mass onto a tared anti-static weigh boat. Transfer the powder into a sealable glass scintillation vial before removing it from the hood.

Step 4: Solubilization Do not transport the open powder. Inject your carrier solvent (e.g., DMSO or Ethanol) directly into the vial containing the powder while still inside the fume hood.

Step 5: Agitation Seal the vial tightly with a PTFE-lined cap. Only after the vial is hermetically sealed should you proceed to vortex or sonicate the mixture. This prevents the release of aerosolized solvent-tetrol micro-droplets into the laboratory environment.

Workflow Visualization

Operational workflow for the safe handling and solubilization of Tetradecane-1,2,13,14-tetrol.

Spill Response & Disposal Logistics

Dry Powder Spill Protocol: Under no circumstances should you use a brush or broom to sweep up spilled Tetradecane-1,2,13,14-tetrol powder. Sweeping mechanically aerosolizes the organic dust, creating an immediate inhalation hazard[3].

• Don your N95/P100 respirator if not already wearing one.

• Gently cover the spilled powder with damp paper towels (using water or a mild surfactant) to suppress dust generation.

• Wipe inward from the edges of the spill to the center.

Solvent/Solution Spill Protocol: If the tetrol is already dissolved in DMSO/EtOH and spilled, immediately apply inert chemical absorbent pads. Do not use water, as it may cause exothermic reactions or rapid spreading depending on the co-solvent concentration.

Disposal: Collect all contaminated wipes, weigh boats, and outer gloves into a clearly labeled, sealable hazardous waste container. Dispose of this as solid organic chemical waste in strict accordance with your institutional Chemical Hygiene Plan, as mandated by[5].

References

• tetradecane-1,2,13,14-tetrol | CAS#:85866-10-0 Source: Chemsrc URL:[Link]

• 1,2-Tetradecanediol | CID 89436 (Structural Analog Data) Source: PubChem - National Institutes of Health (NIH) URL:[Link]

• Laboratory Safety Guidance (29 CFR 1910.1450) Source: Occupational Safety and Health Administration (OSHA) URL:[Link]

• Request for Assistance in Preventing Organic Dust Toxic Syndrome Source: National Institute for Occupational Safety and Health (NIOSH) / CDC URL:[Link]

• Respiratory Protection in the Workplace Source: National Center for Biotechnology Information (NCBI) - NIH URL:[Link]

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